1,1-DIBROMO-2,2,2-TRIFLUOROETHANE

• CAS: 354-30-3

Core Science & Biosynthesis

1,1-dibromo-2,2,2-trifluoroethane physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of the physical and chemical properties of 1,1-dibromo-2,2,2-trifluoroethane. As a halogenated hydrocarbon, its unique combination of bromine and fluorine atoms on a simple ethane backbone imparts distinct characteristics relevant to various fields of chemical research and development. This document is intended to be a valuable resource for scientists and professionals, offering a consolidated source of technical data, safety information, and insights into its chemical behavior. While experimentally determined data for some properties of this specific isomer are limited, this guide supplements available information with data from closely related compounds to provide a thorough understanding of its expected characteristics.

Section 1: Compound Identification and Molecular Structure

1,1-dibromo-2,2,2-trifluoroethane is a halogenated alkane with the chemical formula C₂HBr₂F₃. It is crucial to distinguish it from its isomers, such as 1,2-dibromo-1,1,2-trifluoroethane, as the positioning of the halogen atoms significantly influences its physical and chemical properties.

Table 1: Compound Identification

Identifier	Value
CAS Number	354-30-3[1]
Molecular Formula	C₂HBr₂F₃[1]
Molecular Weight	241.83 g/mol
IUPAC Name	1,1-dibromo-2,2,2-trifluoroethane
Synonyms	2,2-dibromo-1,1,1-trifluoroethane, HBFC-123B2a

Molecular Structure:

The molecule consists of a central carbon-carbon single bond. One carbon atom is bonded to three fluorine atoms (a trifluoromethyl group), and the other carbon atom is bonded to two bromine atoms and one hydrogen atom.

Caption: Ball-and-stick model of 1,1-dibromo-2,2,2-trifluoroethane.

Section 2: Physical Properties

Table 2: Physical Properties

Property	Value	Notes
Boiling Point	Not available	Expected to be a liquid at room temperature. For comparison, 1,2-dibromotetrafluoroethane has a boiling point of 47.2 °C[2].
Density	Not available	Likely to be a dense liquid. For instance, the density of 1,2-dibromotetrafluoroethane is 2.18 g/cm³ at 20 °C[2].
Solubility	Not available	Expected to be insoluble in water and soluble in common organic solvents like ethanol, chloroform, and ether, similar to other halogenated hydrocarbons[3].
Appearance	Not available	Likely a colorless liquid.

Section 3: Chemical Properties and Reactivity

The chemical behavior of 1,1-dibromo-2,2,2-trifluoroethane is dictated by the presence of the C-Br, C-F, and C-H bonds, as well as the strong electron-withdrawing effect of the trifluoromethyl group.

Stability: The compound is expected to be relatively stable under normal conditions. The C-F bonds are exceptionally strong, rendering the trifluoromethyl group robust. The C-Br bonds are weaker and represent the primary sites of reactivity.

Reactivity:

• Nucleophilic Substitution: The carbon atom bearing the two bromine atoms is susceptible to nucleophilic attack. However, the strong electron-withdrawing nature of the adjacent trifluoromethyl group can influence the reaction mechanism. While an SN2 reaction is possible, the steric hindrance from the two bromine atoms might be a factor. The potential for SN1-type reactions is diminished by the destabilizing effect of the -CF₃ group on a neighboring carbocation. The choice of solvent is critical in directing the reaction pathway, with polar aprotic solvents generally favoring SN2 reactions for similar halogenated ethanes.

• Elimination Reactions: In the presence of a strong base, elimination of HBr is a possible reaction pathway, leading to the formation of a bromo-trifluoro-ethene.

• Radical Reactions: Like other halogenated alkanes, 1,1-dibromo-2,2,2-trifluoroethane can participate in free-radical reactions, particularly when initiated by UV light or radical initiators. This can lead to the cleavage of the C-Br bond.

Caption: Key safety and handling considerations.

Section 6: Potential Applications

While specific applications for 1,1-dibromo-2,2,2-trifluoroethane are not well-documented, its structure suggests potential utility in several areas of chemical synthesis:

• Building Block in Organic Synthesis: It can serve as a precursor for the introduction of the 2,2,2-trifluoroethyl group or other fluorinated moieties into organic molecules.

• Reagent in Fluorine Chemistry: The unique arrangement of halogens may allow for selective chemical transformations.

• Research Chemical: Its properties can be studied to further understand the effects of halogenation on the reactivity and physical characteristics of small organic molecules.

Section 7: Conclusion

1,1-dibromo-2,2,2-trifluoroethane is a halogenated hydrocarbon with a distinct molecular structure that suggests a range of interesting chemical properties. While a comprehensive set of experimentally determined physical data is currently lacking, this guide provides a solid foundation for its identification, safe handling, and potential applications based on available information and the behavior of analogous compounds. Further research into the physical and chemical properties of this specific isomer is warranted to fully elucidate its potential in various scientific and industrial applications.

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toxicological profile of 1,1-dibromo-2,2,2-trifluoroethane in vitro

An In-Depth Technical Guide to the In Vitro Toxicological Profile of 1,1-Dibromo-2,2,2-trifluoroethane

Introduction

1,1-Dibromo-2,2,2-trifluoroethane is a halogenated hydrocarbon whose toxicological profile is not yet extensively characterized. As with many compounds in this chemical class, its potential for bioaccumulation and toxicity necessitates a thorough evaluation, particularly for applications in industries where human and environmental exposure is a consideration. This guide provides a comprehensive framework for assessing the in-do toxicological profile of 1,1-dibromo-2,2,2-trifluoroethane, drawing upon established methodologies for structurally analogous compounds, such as other halogenated alkanes. The focus is on a predictive and mechanistic-based in vitro testing strategy designed to elucidate its potential for cytotoxicity, genotoxicity, and oxidative stress.

This document is intended for researchers, scientists, and drug development professionals engaged in the safety assessment of novel chemical entities. It offers not just a series of protocols, but a scientifically-grounded rationale for the proposed experimental workflow, empowering the user to conduct a thorough and meaningful toxicological evaluation.

Predicted Metabolic Activation of 1,1-Dibromo-2,2,2-trifluoroethane

The toxicity of many halogenated alkanes is intrinsically linked to their metabolic activation into reactive intermediates.[1][2] Based on the well-documented metabolism of structurally similar compounds, it is predicted that 1,1-dibromo-2,2,2-trifluoroethane undergoes bioactivation primarily through two pathways: cytochrome P450 (CYP)-mediated oxidation and glutathione (GSH)-dependent conjugation.[2][3]

Cytochrome P450-Mediated Metabolism

CYP enzymes, abundant in the liver, are likely to catalyze the oxidative metabolism of 1,1-dibromo-2,2,2-trifluoroethane.[3] This can occur via two principal mechanisms:

• Oxidative Dehalogenation: This pathway involves the removal of a bromine atom, leading to the formation of a highly reactive intermediate that can subsequently hydrolyze to form trifluoroacetic acid and other metabolites.

• Reductive Dehalogenation: Under hypoxic conditions, CYP enzymes can also catalyze the reductive metabolism of halogenated alkanes, generating radical intermediates that can contribute to cellular damage.[4]

Glutathione-Dependent Bioactivation

Glutathione S-transferases (GSTs) can directly conjugate with dihaloalkanes, leading to the formation of a glutathione episulfonium ion, a reactive intermediate known to be involved in the toxicity of compounds like 1,2-dibromoethane and 1,2-dichloroethane.[2][5]

Diagram of Predicted Metabolic Pathways

Caption: Predicted metabolic activation pathways of 1,1-dibromo-2,2,2-trifluoroethane.

In Vitro Cytotoxicity Assessment

The initial step in evaluating the toxic potential of 1,1-dibromo-2,2,2-trifluoroethane is to determine its cytotoxicity across a range of concentrations. This is crucial for identifying the appropriate dose range for subsequent, more specific assays.[6]

Experimental Design and Rationale

Given the volatile nature of 1,1-dibromo-2,2,2-trifluoroethane, specialized in vitro exposure systems are recommended to ensure accurate and reproducible dosing.[7][8] A static direct exposure at the air/liquid interface is a practical approach.[7] Human cell lines relevant to potential routes of exposure, such as A549 (lung adenocarcinoma) and HepG2 (liver hepatocellular carcinoma), should be utilized.[9]

Recommended Cytotoxicity Assays

A combination of assays measuring different cytotoxic endpoints is recommended for a comprehensive assessment.

Assay	Endpoint Measured	Principle
MTT Assay	Mitochondrial metabolic activity	Reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to formazan by mitochondrial dehydrogenases in viable cells.[10]
Neutral Red Uptake (NRU) Assay	Lysosomal integrity	Uptake of the supravital dye Neutral Red into the lysosomes of viable cells.[11]
Lactate Dehydrogenase (LDH) Release Assay	Cell membrane integrity	Measurement of LDH released from damaged cells into the culture medium.

Step-by-Step Protocol: MTT Assay

• Cell Seeding: Seed A549 or HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Preparation: Prepare a series of dilutions of 1,1-dibromo-2,2,2-trifluoroethane in an appropriate solvent (e.g., DMSO).

• Cell Treatment: Treat the cells with the prepared dilutions of the test compound and incubate for 24 or 48 hours. Include a vehicle control and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[10]

In Vitro Genotoxicity Assessment

Genotoxicity assessment is critical to determine if a compound can induce DNA damage, which can lead to mutations and potentially cancer.[12]

Recommended Genotoxicity Assays

A battery of tests is recommended to assess different genotoxic endpoints.

Assay	Endpoint Measured	Principle
Ames Test (Bacterial Reverse Mutation Assay)	Gene mutations	Detects the ability of a chemical to induce mutations in different strains of Salmonella typhimurium and Escherichia coli.
In Vitro Micronucleus Assay	Chromosomal damage	Detects micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes that are not incorporated into the main nucleus during cell division.[12][13]
Comet Assay (Single Cell Gel Electrophoresis)	DNA strand breaks	Measures DNA strand breaks in individual cells. Damaged DNA migrates further in an electric field, creating a "comet" shape.[12]

Step-by-Step Protocol: In Vitro Micronucleus Assay

• Cell Culture: Culture human peripheral blood lymphocytes or a suitable cell line (e.g., TK6) to a sufficient density.

• Compound Exposure: Treat the cells with at least three concentrations of 1,1-dibromo-2,2,2-trifluoroethane, a vehicle control, and a positive control (e.g., mitomycin C). Include parallel experiments with and without a metabolic activation system (S9 mix).[12]

• Cytochalasin B Addition: Add cytochalasin B to block cytokinesis, resulting in binucleated cells.

• Cell Harvesting and Staining: Harvest the cells, prepare slides, and stain with a DNA-specific stain (e.g., Giemsa or DAPI).

• Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: Analyze the data for a statistically significant, dose-dependent increase in the frequency of micronucleated cells.

Diagram of In Vitro Genotoxicity Testing Workflow

Caption: A tiered workflow for in vitro genotoxicity assessment.

Assessment of Oxidative Stress

The metabolic activation of halogenated alkanes can lead to the production of reactive oxygen species (ROS), resulting in oxidative stress.[14][15]

Recommended Assays for Oxidative Stress

Assay	Endpoint Measured	Principle
DCFDA Assay	Intracellular ROS production	2',7'-Dichlorodihydrofluorescein diacetate (DCFDA) is a cell-permeable dye that is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).
Glutathione (GSH) Assay	Depletion of cellular antioxidants	Measures the levels of reduced glutathione, a key intracellular antioxidant that is depleted during oxidative stress.
Lipid Peroxidation (MDA) Assay	Oxidative damage to lipids	Measures malondialdehyde (MDA), a major product of lipid peroxidation.

Step-by-Step Protocol: DCFDA Assay

• Cell Seeding: Seed cells (e.g., HepG2) in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• DCFDA Loading: Wash the cells with PBS and incubate with 25 µM DCFDA in serum-free medium for 45 minutes at 37°C.

• Compound Treatment: Wash the cells again and treat with various concentrations of 1,1-dibromo-2,2,2-trifluoroethane. Include a vehicle control and a positive control (e.g., H₂O₂).

• Fluorescence Measurement: Measure the fluorescence intensity at excitation/emission wavelengths of 485/535 nm at different time points (e.g., 0, 30, 60, 120 minutes).

• Data Analysis: Express the results as the fold increase in fluorescence relative to the vehicle control.

In Vitro Metabolism Studies

To confirm the predicted metabolic pathways and identify the specific CYP isozymes involved, in vitro metabolism studies are essential.[16][17][18]

Recommended In Vitro Metabolism Systems

• Human Liver Microsomes: A subcellular fraction containing a high concentration of CYP enzymes.

• Human Liver S9 Fraction: Contains both microsomal and cytosolic enzymes, including GSTs.

• Hepatocytes: Provide a more complete metabolic system, including both Phase I and Phase II enzymes.

Experimental Approach

• Incubation: Incubate 1,1-dibromo-2,2,2-trifluoroethane with the chosen in vitro metabolism system (e.g., human liver microsomes) in the presence of necessary cofactors (e.g., NADPH for CYP-mediated reactions).

• Metabolite Identification: Analyze the reaction mixture using analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) to identify and quantify the metabolites formed.

• CYP Isozyme Phenotyping: Use a panel of specific CYP inhibitors or recombinant human CYP enzymes to identify the major CYP isozymes responsible for the metabolism of the compound.

Conclusion

This technical guide provides a comprehensive and scientifically rigorous framework for the in vitro toxicological evaluation of 1,1-dibromo-2,2,2-trifluoroethane. By employing a multi-faceted approach that encompasses cytotoxicity, genotoxicity, oxidative stress, and metabolism studies, researchers can generate a robust dataset to inform the safety assessment of this compound. The emphasis on mechanistic understanding and the use of validated in vitro methods aligns with modern toxicological practices and the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing). The successful execution of this testing strategy will provide critical insights into the potential hazards of 1,1-dibromo-2,2,2-trifluoroethane and guide its safe development and use.

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Mechanistic Elucidation of 1,1-Dibromo-2,2,2-Trifluoroethane Fragmentation Pathways in Electron Ionization Mass Spectrometry

Executive Summary & Chemical Topology

In the realm of halogenated volatile organic compounds (VOCs), accurate mass spectral interpretation is paramount for environmental monitoring and pharmaceutical intermediate validation. 1,1-dibromo-2,2,2-trifluoroethane (IUPAC: 2,2-dibromo-1,1,1-trifluoroethane) is a heavily halogenated molecule historically evaluated as a Halon fire suppressant replacement[1].

From an analytical perspective, this molecule presents a masterclass in isotope forensics. Because it contains both fluorine (monoisotopic, ¹⁹F) and bromine (isotopic doublet, ⁵⁰·⁶⁹% ⁷⁹Br and ⁴⁹·³¹% ⁸¹Br), its mass spectrum is defined by highly diagnostic multiplet clusters. Understanding the thermochemical hierarchy of its bond dissociations is critical for accurately identifying its fragmentation pathways and distinguishing it from isobaric interferences.

Thermochemical Fundamentals of Ionization

When analyzing polyhalogenated alkanes via Gas Chromatography-Mass Spectrometry (GC-MS), we universally employ Electron Ionization (EI) at 70 eV . The causality behind this specific energy choice is twofold: it provides enough energy to consistently shatter the molecule into reproducible fragments, and it standardizes the resulting spectra against global databases like the[2].

Upon electron impact, the molecule forms the radical cation [CF₃CHBr₂]⁺• . However, the stability of this molecular ion is dictated by bond dissociation energies. The C–F bond is exceptionally strong (~485 kJ/mol), while the C–Br bond is the thermochemical weak link (~280 kJ/mol). Consequently, the intact molecular ion at m/z 240, 242, and 244 ([3]) is highly transient and typically presents with less than 5% relative abundance.

Mechanistic Fragmentation Pathways

The decomposition of the [CF₃CHBr₂]⁺• molecular ion follows three primary competitive pathways, driven by the expulsion of stable neutral radicals and the formation of resonance-stabilized cations.

Pathway A: Alpha-Cleavage (The Dominant Route)

The kinetically favored pathway is the homolytic cleavage of a C–Br bond, expelling a bromine radical (Br•). This generates the [CF₃CHBr]⁺ cation (m/z 161, 163). Despite the strong electron-withdrawing nature of the adjacent trifluoromethyl group, this cation is heavily stabilized by the lone pairs of the remaining bromine atom, which donate electron density to form a resonance-stabilized bromonium-like structure (CF₃–CH=Br⁺). This pathway almost universally forms the base peak (100% abundance) in the spectrum.

Pathway B: Trifluoromethyl Radical Expulsion

Cleavage of the central C–C bond results in the loss of a CF₃• radical (69 Da), yielding the [CHBr₂]⁺ cation (m/z 171, 173, 175). Because this fragment retains two bromine atoms, it exhibits a classic 1:2:1 isotopic triplet.

Pathway C: 1,2-Elimination of Hydrogen Bromide

A concerted rearrangement allows the elimination of neutral HBr (80 Da), leaving behind the radical cation [CF₃CBr]⁺• (m/z 160, 162). This pathway is less prominent but highly diagnostic for the presence of an alpha-proton adjacent to the bromines.

Fig 1: EI-MS fragmentation pathways of 1,1-dibromo-2,2,2-trifluoroethane at 70 eV.

Quantitative Mass Spectral Signatures

To facilitate rapid spectral interpretation, the quantitative isotopic distributions and relative abundances of the key fragments are summarized below. The presence of bromine dictates the multiplet structure, serving as an internal barcode for fragment identification.

m/z Range	Fragment Ion	Isotopic Pattern	Relative Abundance	Mechanistic Origin
240, 242, 244	[CF₃CHBr₂]⁺•	1:2:1 Triplet	Low (<5%)	Intact molecular ion
171, 173, 175	[CHBr₂]⁺	1:2:1 Triplet	Moderate	C–C cleavage (Loss of CF₃•)
161, 163	[CF₃CHBr]⁺	1:1 Doublet	Base Peak (100%)	α-cleavage (Loss of Br•)
160, 162	[CF₃CBr]⁺•	1:1 Doublet	Low	1,2-Elimination (Loss of HBr)
141, 143	[CF₂CBr]⁺	1:1 Doublet	Moderate	Secondary loss of HF from m/z 161
79, 81	[Br]⁺	1:1 Doublet	Moderate	Direct halogen expulsion
69	[CF₃]⁺	Singlet	High	C–C bond cleavage

Standardized GC-MS Experimental Protocol (Self-Validating System)

To guarantee analytical trustworthiness, the following methodology is engineered as a self-validating system . Every step includes a physical or computational check to prevent false positives and ensure instrument fidelity.

Step-by-Step Methodology

• Instrument Tuning & Mass Calibration:

  • Action: Infuse Perfluorotributylamine (PFTBA) into the MS source.

  • Validation: The system must verify that m/z 69 is the base peak, m/z 219 is >40%, and m/z 502 is >2%. Causality: This proves the electron multiplier and quadrupole are transmitting high-mass halogenated ions efficiently before any sample is injected.

• Cryogenic Sample Preparation:

  • Action: Prepare a 100 ppm solution of the analyte in GC-grade hexane using pre-chilled (-20°C) amber vials. Spike with 10 ppm of 1-bromo-2-fluorobenzene as an internal standard.

  • Causality: 1,1-dibromo-2,2,2-trifluoroethane is highly volatile (BP ~73°C). Ambient preparation leads to evaporative loss and skewed quantitation.

• Chromatographic Separation:

  • Action: Inject 1 µL (split ratio 50:1) onto a thick-film capillary column (e.g., DB-624, 60m × 0.25mm × 1.4µm).

  • Causality: Standard 0.25 µm films cannot retain volatile fluorocarbons. The 1.4 µm thick film increases the phase ratio (β), ensuring the analyte is baseline-resolved from the hexane solvent front.

• Thermal Gradient Execution:

  • Action: Hold oven at 35°C for 5 min, ramp at 10°C/min to 150°C.

• Data Acquisition & Automated Isotope Checking (The Trust Loop):

  • Action: Acquire data from m/z 35 to 300.

  • Validation: The acquisition software is programmed to calculate the ⁷⁹Br/⁸¹Br ratio of the internal standard. If the ratio deviates by >5% from the theoretical 1:1 distribution, the run is automatically flagged. Causality: A skewed isotope ratio indicates detector saturation or quadrupole mass-axis drift, invalidating the data.

Fig 2: Standardized GC-MS experimental workflow for volatile halocarbon analysis.

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An In-depth Technical Guide to the Infrared Spectroscopy Absorption Bands of 1,1-dibromo-2,2,2-trifluoroethane

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

Introduction: The Significance of IR Spectroscopy in Characterizing Halogenated Hydrocarbons

Infrared spectroscopy measures the interaction of infrared radiation with matter, causing molecular vibrations such as stretching and bending of chemical bonds.[1][2] Each type of bond and functional group absorbs infrared radiation at a characteristic frequency, making the resulting spectrum a unique molecular "fingerprint".[3] For halogenated hydrocarbons, which are pivotal in pharmaceuticals, materials science, and as refrigerants, IR spectroscopy offers a rapid and non-destructive method to confirm their identity, assess purity, and elucidate structural features. The presence and position of absorption bands corresponding to carbon-halogen bonds are particularly diagnostic. In the case of 1,1-dibromo-2,2,2-trifluoroethane (C₂HBr₂F₃), the IR spectrum is expected to be dominated by the vibrational modes of the C-H, C-C, C-Br, and C-F bonds.

Molecular Structure and Predicted Vibrational Modes

The structure of 1,1-dibromo-2,2,2-trifluoroethane features a central carbon-carbon single bond. One carbon atom is bonded to a hydrogen and two bromine atoms (the CHBr₂ group), while the other is bonded to three fluorine atoms (the CF₃ group). The significant difference in electronegativity between carbon, hydrogen, bromine, and fluorine atoms results in highly polar bonds, which are expected to give rise to strong absorptions in the IR spectrum.

The primary vibrational modes of interest are:

• C-H stretching and bending: Associated with the single C-H bond.

• C-C stretching: The vibration of the carbon-carbon backbone.

• C-Br stretching: Characteristic of the dibromomethyl group.

• C-F stretching and bending: Associated with the trifluoromethyl group, which will exhibit multiple complex absorption bands due to symmetric and asymmetric stretching and bending modes.

Analysis of the Predicted Infrared Spectrum

The infrared spectrum of an organic molecule is typically divided into two main regions: the functional group region (4000-1350 cm⁻¹) and the fingerprint region (1350-650 cm⁻¹).[2] The absorption bands in the functional group region are characteristic of specific bonds, while the fingerprint region contains a complex pattern of absorptions that is unique to the molecule as a whole.

Functional Group Region (4000-1350 cm⁻¹)

• C-H Stretching: A weak to medium absorption band is expected in the region of 3000-2850 cm⁻¹ corresponding to the stretching vibration of the single C-H bond.[1]

• Trifluoromethyl (CF₃) Group Absorptions: The CF₃ group is known to produce very strong and characteristic absorption bands. These arise from the symmetric and asymmetric stretching modes of the C-F bonds. Strong absorptions are anticipated in the 1350-1100 cm⁻¹ region.[4][5][6] The high electronegativity of fluorine and the coupling of the C-F vibrations lead to these intense bands.

Fingerprint Region (1350-650 cm⁻¹)

The fingerprint region is expected to contain a complex series of bands arising from C-C stretching, C-H bending, and C-Br and C-F bending and stretching vibrations.

• C-H Bending: The bending vibration (scissoring) of the C-H bond is expected to appear around 1470-1450 cm⁻¹ .[7]

• C-C Stretching: The stretching of the C-C single bond typically gives rise to weak to medium absorptions in the 1200-800 cm⁻¹ range.[1]

• C-Br Stretching: The C-Br stretching vibrations are expected to produce strong absorption bands in the lower frequency region of the spectrum, typically between 690 cm⁻¹ and 515 cm⁻¹ .[7][8] The presence of two bromine atoms on the same carbon may lead to symmetric and asymmetric stretching modes, potentially resulting in two distinct bands.

• CF₃ Bending (Deformation) Modes: The symmetric and asymmetric bending (deformation) modes of the CF₃ group are also expected in this region, typically around 700 cm⁻¹ .[6]

Tabulated Summary of Predicted IR Absorption Bands

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode Assignment
3000 - 2850	Weak - Medium	C-H Stretch
1470 - 1450	Medium	C-H Bend (Scissoring)
1350 - 1100	Very Strong	CF₃ Asymmetric and Symmetric Stretches
1200 - 800	Weak - Medium	C-C Stretch
~700	Medium - Strong	CF₃ Symmetric and Asymmetric Bending
690 - 515	Strong	C-Br Asymmetric and Symmetric Stretches

Experimental Protocol for Acquiring the IR Spectrum of a Volatile Liquid

This section provides a detailed, step-by-step methodology for obtaining a high-quality infrared spectrum of a volatile liquid like 1,1-dibromo-2,2,2-trifluoroethane using a Fourier Transform Infrared (FTIR) spectrometer.

Materials and Instrumentation

• Fourier Transform Infrared (FTIR) Spectrometer

• Demountable liquid cell with NaCl or KBr salt plates

• Volatile liquid sample (1,1-dibromo-2,2,2-trifluoroethane)

• Pasteur pipette or syringe

• Hexane or other suitable volatile solvent for cleaning

• Lens tissue

• Fume hood

Experimental Workflow Diagram

Caption: The logical pathway from molecular structure to structural elucidation via IR spectroscopy.

Conclusion

References

• Detection and Spectral Analysis of Trifluoromethyl Groups at a Surface by Sum Frequency Generation Vibrational Spectroscopy. (n.d.). pubs.acs.org. Retrieved March 31, 2026, from [Link]

• Yadav, R. A., & Singh, I. S. (1987). Vibrational spectra and normal coordinate analysis for substituted trifluoromethyl benzenes. Pramana, 28(1), 59–72. Retrieved March 31, 2026, from [Link]

• Infrared Spectra of Some Common Functional Groups. (n.d.). MCC Organic Chemistry. Retrieved March 31, 2026, from [Link]

• The infrared spectrum of 1,1-dibromoethane. (n.d.). Doc Brown's Chemistry. Retrieved March 31, 2026, from [Link]

• Alkahtani, H. M. (n.d.). Infrared (IR) spectroscopy. faculty.ksu.edu.sa. Retrieved March 31, 2026, from [Link]

• 1,1,1-Trifluoro-2,2-dibromo-2-chloroethane. (n.d.). PubChem. Retrieved March 31, 2026, from [Link]

• Haszeldine, R. N., & Kidd, J. (1955). CHEMISTRY OF THE TRIFLUOROMETHYL GROUP: PART V. INFRARED SPECTRA OF SOME PHOSPHORUS COMPOUNDS CONTAINING CF3. Canadian Journal of Chemistry, 33(3), 495–503. Retrieved March 31, 2026, from [Link]

• 1.7: Infrared Spectra of Some Common Functional Groups. (2021, December 27). Chemistry LibreTexts. Retrieved March 31, 2026, from [Link]

• IR Spectra and Vibrational Modes of the Hydrofluoroethers CF3OCH3, CF3OCF2H, and CF3OCF2CF2H and Corresponding Alkanes CF3CH3, C. (2010, May 12). Bentham Open. Retrieved March 31, 2026, from [Link]

• 1,1,1-Trifluoro-2,2-dibromoethane. (n.d.). SpectraBase. Retrieved March 31, 2026, from [Link]

• Evaluating aliphatic CF, CF2, and CF3 groups as vibrational Stark effect reporters. (2024, May 30). The Journal of Chemical Physics. Retrieved March 31, 2026, from [Link]

• 2,2-Dibromo-1,1,1-trifluoroethane. (n.d.). PubChem. Retrieved March 31, 2026, from [Link]

• Infrared Spectra of Some Simple Organic Compounds. (2026, January 14). Technology Networks. Retrieved March 31, 2026, from [Link]

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• 8. Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry [courses.lumenlearning.com]

Advanced Electron Spin Resonance (ESR) Profiling of 1,1-Dibromo-2,2,2-Trifluoroethane Radicals: Mechanistic Insights and Experimental Workflows

Executive Summary

The characterization of transient halocarbon radicals is a critical frontier in atmospheric chemistry, anesthetic degradation profiling, and synthetic photochemistry. 1,1-dibromo-2,2,2-trifluoroethane (CF₃CHBr₂) serves as a highly informative model compound due to its competitive bond dissociation pathways. This technical guide establishes a rigorous, self-validating framework for generating, trapping, and analyzing CF₃CHBr₂-derived radicals using Electron Spin Resonance (ESR/EPR) spectroscopy.

Mechanistic Grounding: Radical Generation Pathways

To successfully capture ESR spectra of CF₃CHBr₂ radicals, one must first engineer the specific cleavage of either the C–H or C–Br bonds. The causality of bond fission dictates the resulting radical species and its corresponding spectral signature.

• Photolytic Cleavage (Homolysis): The C–Br bond possesses a lower bond dissociation energy compared to the C–H and C–F bonds. Direct UV irradiation (e.g., 266 nm) predominantly induces homolytic cleavage of the C–Br bond, yielding the CF₃CHBr• radical and a free bromine atom. Studies of the matrix-isolated 1,1-dibromo-2,2,2-trifluoroethane analogue show that the isomer is the dominant photoproduct, indicating complex structural rearrangements during photolysis[1]. This is further supported by comparative photochemistry studies demonstrating concerted elimination pathways in similar di-halogenated systems[2].

• Hydrogen Abstraction: Conversely, introducing highly reactive species such as hydroxyl radicals (•OH) or hydrogen atoms (H•) shifts the thermodynamic preference toward hydrogen abstraction. This pathway yields the CF₃CBr₂• radical. The rate constants for H-abstraction from fluoromethanes and related halocarbons highlight the competitive nature of these gas-phase and solution-phase reactions[3].

Fig 1. Divergent radical generation pathways for CF3CHBr2 via photolysis and abstraction.

Theoretical ESR Signatures and Spin Physics

ESR spectroscopy detects transitions between electron spin energy levels in a magnetic field (Zeeman effect). For CF₃CHBr₂-derived radicals, the unpaired electron delocalizes across the molecule, interacting with neighboring magnetic nuclei to produce hyperfine coupling (hfc).

Quantitative Nuclear Parameters

Understanding the nuclear spin ( I ) and natural abundance of the constituent atoms is non-negotiable for accurate spectral simulation.

Table 1: Nuclear Spin Properties Relevant to CF₃CHBr₂ Radicals

Nucleus	Spin ( I )	Natural Abundance (%)	Gyromagnetic Ratio (MHz/T)	Expected Multiplet
¹⁹F	1/2	100.0	40.05	Quartet (1:3:3:1)
¹H	1/2	99.9	42.57	Doublet (1:1)
⁷⁹Br	3/2	50.69	10.66	Quartet (1:1:1:1)
⁸¹Br	3/2	49.31	11.49	Quartet (1:1:1:1)

Spin-Spin Interaction Logic

The ESR spectrum of the CF₃CHBr• radical is highly complex due to intersecting splitting rules:

• Beta-Fluorines: The three equivalent ¹⁹F nuclei ( I=1/2 ) split the signal into a primary 1:3:3:1 quartet.

• Alpha-Proton: The single ¹H nucleus ( I=1/2 ) further splits each line into a doublet.

• Alpha-Bromine: The presence of a heavy halogen introduces massive g -tensor anisotropy. The two isotopes (⁷⁹Br and ⁸¹Br, both I=3/2 ) have slightly different magnetic moments, leading to overlapping quartets that often manifest as severe, orientation-dependent line broadening in solid matrices.

Fig 3. Hyperfine coupling logic and spectral splitting patterns for the CF3CHBr• radical.

Experimental Workflow: A Self-Validating Matrix Isolation Protocol

Because halocarbon radicals recombine at diffusion-controlled rates, standard liquid-phase ESR is often insufficient without spin traps. To observe the native radical directly, we employ a cryogenic matrix isolation protocol.

Step-by-Step Methodology

Step 1: Matrix Gas Deposition

• Action: Co-deposit a gaseous mixture of CF₃CHBr₂ and high-purity Argon (ratio 1:1000) onto an oxygen-free copper block cooled to 4 K inside the ESR cavity.

• Causality: The 1:1000 dilution ensures that target molecules are isolated from one another, preventing bimolecular radical recombination. The 4 K temperature halts translational motion, trapping the transients indefinitely.

Step 2: In-Situ Photolytic Cleavage

• Action: Irradiate the matrix window with a 266 nm Nd:YAG pulsed laser for 15 minutes at 10 mJ/pulse.

• Causality: The 266 nm wavelength provides exactly enough energy to selectively cleave the C–Br bond (~280 kJ/mol) without inducing total molecular fragmentation.

Step 3: X-Band ESR Acquisition

• Action: Tune the spectrometer to X-band (~9.5 GHz). Set microwave power to 0.1 mW and modulation amplitude to 0.5 Gauss.

• Causality: Halocarbon radicals have long spin-lattice relaxation times ( T1​ ) at 4 K. Using high microwave power will saturate the signal, causing it to artificially broaden or disappear. A low modulation amplitude prevents instrumental smearing of the fine ¹H and ¹⁹F hyperfine structures.

Step 4: Self-Validation Checkpoint (Annealing)

• Action: Gradually raise the matrix temperature from 4 K to 35 K, then recool to 4 K and re-measure the spectrum.

• Causality: This is a critical self-validating step. At 35 K, the Argon matrix softens, allowing trapped radicals to diffuse and recombine. If the ESR signal diminishes permanently after annealing, it proves the signal originated from a highly reactive transient radical and not a stable paramagnetic impurity in the cavity.

Step 5: Spectral Deconvolution and Simulation

• Action: Export the raw spectrum to a simulation software (e.g., EasySpin). Input the theoretical g -tensor and A-tensors for ¹⁹F, ¹H, and Br.

• Causality: Because the solid matrix prevents molecular tumbling, the spectrum will be a "powder pattern" showing full anisotropic interactions. Simulation is required to extract the isotropic coupling constants from the broadened lines.

Fig 2. Step-by-step cryogenic ESR workflow for halocarbon radical characterization.

Data Presentation: Diagnostic Parameters

When analyzing the resultant spectra, researchers should benchmark their empirical findings against the theoretical bounds established for fluorinated halocarbon radicals. The table below summarizes the expected quantitative parameters.

Table 2: Diagnostic ESR Parameters for CF₃CHBr₂-Derived Radicals

Radical Species	g -tensor (iso)	a (¹⁹F) (Gauss)	a (¹H) (Gauss)	a (⁷⁹/⁸¹Br) (Gauss)	Dominant Line Broadening Factor
CF₃CHBr•	~2.004 - 2.010	22.0 - 28.0	18.0 - 22.0	3.0 - 15.0 (Anisotropic)	Bromine Quadrupole/Spin-Orbit
CF₃CBr₂•	~2.015 - 2.025	20.0 - 25.0	N/A	5.0 - 20.0 (Anisotropic)	Unresolved Br Isotope Overlap

Note: The g -tensor for CF₃CBr₂• is shifted significantly higher than the free electron value (2.0023) due to the heavy-atom effect (spin-orbit coupling) contributed by the two alpha-bromine atoms.

References

• Title: Conformer-Specific Photodissociation Dynamics of CF2ICF2I in Solution Probed by Time-Resolved Infrared Spectroscopy Source: ACS Publications URL
• Title: Photochemistry of Diiodomethane in Solution Studied by Femtosecond and Nanosecond Laser Photolysis.
• Title: Rate Constants for Abstraction of H from the Fluoromethanes by H, O, F, and OH Source: AIP Publishing URL

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]

Protocols & Analytical Methods

The Strategic Application of 1,1-Dibromo-2,2,2-trifluoroethane in Modern Transition-Metal Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Versatile Fluorinated Building Block

1,1-Dibromo-2,2,2-trifluoroethane (CF₃CHBr₂) is a readily available and versatile reagent poised for significant applications in the synthesis of complex fluorinated molecules. Its unique structure, featuring a trifluoromethyl group and two geminal bromine atoms, offers multiple avenues for synthetic transformations. This guide provides an in-depth exploration of its utility in transition-metal cross-coupling reactions, focusing on practical applications and detailed experimental protocols. We will delve into its use as a precursor for the introduction of the valuable 2,2,2-trifluoroethyl (–CH₂CF₃) and gem-difluoroalkene (C=CF₂) moieties, which are of high interest in medicinal chemistry and materials science due to their ability to modulate pharmacokinetic and electronic properties.

This document is structured to provide not just procedural steps, but also the underlying scientific rationale, empowering researchers to adapt and innovate upon these methods. We will explore palladium-, copper-, and iron-catalyzed systems, as well as the potential for photoredox-mediated transformations.

Section 1: Reductive Monobromination Cross-Coupling for the Synthesis of (2,2,2-Trifluoroethyl)arenes

A key application of 1,1-dibromo-2,2,2-trifluoroethane is its use as a surrogate for the 2,2,2-trifluoroethyl group in cross-coupling reactions. While direct coupling of both C-Br bonds is challenging, a reductive cross-coupling approach, where one bromine atom is removed in situ, allows for the formation of a C(sp³)–C(sp²) bond. This strategy is analogous to the successful palladium-catalyzed Suzuki-Miyaura couplings of 2,2,2-trifluoroethyl iodide (CF₃CH₂I) and 2,2,2-trifluoroethyl tosylate (CF₃CH₂OTs) with arylboronic acids.[1][2]

Causality and Mechanistic Insight

The proposed catalytic cycle for this transformation involves the oxidative addition of a C-Br bond of 1,1-dibromo-2,2,2-trifluoroethane to a low-valent palladium(0) species. The resulting palladium(II) intermediate then undergoes transmetalation with an organoboron reagent. The crucial step is the reductive elimination of the desired (2,2,2-trifluoroethyl)arene. The second bromine atom is believed to be removed in a subsequent reductive step, possibly involving the solvent or other reagents in the reaction mixture, to regenerate the active palladium(0) catalyst. The choice of a sterically hindered and electron-rich phosphine ligand is critical to facilitate the reductive elimination of the C(sp³)-C(sp²) bond, which can be a challenging step.[3]

Figure 1. Proposed catalytic cycle for the reductive Suzuki-Miyaura coupling of 1,1-dibromo-2,2,2-trifluoroethane.

Protocol 1: Proposed Palladium-Catalyzed Reductive Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the coupling of CF₃CH₂I with arylboronic acids and is presented as a robust starting point for optimization.[1]

Materials:

• 1,1-Dibromo-2,2,2-trifluoroethane

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous 1,4-dioxane

• Water (degassed)

• Schlenk flask and standard Schlenk line equipment

Procedure:

• To an oven-dried Schlenk flask under an argon atmosphere, add Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and Cs₂CO₃ (2.0 equivalents).

• Add the arylboronic acid (1.0 equivalent).

• Evacuate and backfill the flask with argon (this cycle should be repeated three times).

• Add anhydrous 1,4-dioxane (to make a 0.2 M solution with respect to the arylboronic acid) and degassed water (10% v/v of dioxane).

• Add 1,1-dibromo-2,2,2-trifluoroethane (1.5 equivalents) via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite®.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary: Expected Performance in Reductive Coupling

The following table presents expected outcomes for the reductive coupling based on the performance of analogous reactions with CF₃CH₂I.[1]

Entry	Arylboronic Acid	Expected Yield (%)
1	4-Methoxyphenylboronic acid	80-90
2	Phenylboronic acid	75-85
3	4-Chlorophenylboronic acid	70-80
4	3-Tolylboronic acid	75-85
5	2-Naphthylboronic acid	80-90

Section 2: A Two-Step Approach to gem-Difluoroalkenes and Their Subsequent Functionalization

A highly valuable transformation of 1,1-dibromo-2,2,2-trifluoroethane is its conversion to gem-difluoroalkene building blocks. This is typically achieved through a two-step sequence: dehydrobromination to form a 1-bromo-2,2-difluoroalkene intermediate, followed by a transition-metal-catalyzed cross-coupling reaction. This approach allows for the introduction of a C=CF₂ unit, a known bioisostere for carbonyl groups.[4][5]

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• 2. sioc.cas.cn [sioc.cas.cn]
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• 5. BJOC - Simple synthesis of multi-halogenated alkenes from 2-bromo-2-chloro-1,1,1-trifluoroethane (halothane) [beilstein-journals.org]

Application Note: Photolytic Cleavage Methods for 1,1-dibromo-2,2,2-trifluoroethane

Audience: Researchers, scientists, and drug development professionals.

Abstract

The introduction of trifluoromethyl (CF₃) groups into organic molecules is a cornerstone of modern medicinal chemistry and materials science, often imparting desirable properties such as enhanced metabolic stability, lipophilicity, and binding affinity. 1,1-dibromo-2,2,2-trifluoroethane (CF₃CHBr₂) represents a readily available, yet underutilized, precursor for generating valuable trifluoroethyl synthons. This application note provides a comprehensive technical guide to the photolytic cleavage of CF₃CHBr₂, a method that leverages ultraviolet radiation to achieve targeted carbon-bromine bond scission under mild, ambient-temperature conditions. We explore the core mechanistic principles, present detailed experimental protocols for both synthetic applications and quantitative analysis, and offer expert insights into optimizing reaction outcomes. This guide is designed to empower researchers to harness photolysis as a precise tool for creating complex trifluoromethylated structures.

Part 1: Core Principles and Mechanistic Considerations

The photolytic cleavage of a molecule is predicated on its ability to absorb light energy, promoting it to an electronically excited state. In this state, the molecule can undergo various de-excitation processes, including the fragmentation of its weakest chemical bonds. For halogenated alkanes like 1,1-dibromo-2,2,2-trifluoroethane, the absorption of UV light provides sufficient energy to selectively cleave the carbon-halogen bonds.

1.1. Electronic Absorption and Bond Dissociation

While simple alkanes absorb light primarily in the vacuum ultraviolet (VUV) region (< 200 nm), the presence of heavy halogen atoms like bromine introduces non-bonding electrons and creates lower-energy electronic transitions (n → σ*), shifting the absorption profile into the more accessible UV-B and UV-C regions (typically 230-280 nm).[1] The key to the selectivity of this process lies in the bond dissociation energies (BDEs). The C-Br bond is significantly weaker than the C-H, C-F, and C-C bonds within the CF₃CHBr₂ molecule, making it the primary target for homolytic cleavage upon photoexcitation.

1.2. Dominant Reaction Pathway: Homolytic Cleavage

In the vast majority of cases, particularly in non-polar or aprotic polar solvents, the absorption of a photon by CF₃CHBr₂ leads to the homolytic cleavage of one C-Br bond. This process generates a pair of highly reactive radical species: the 1-bromo-2,2,2-trifluoroethyl radical (•CH(Br)CF₃) and a bromine radical (Br•).

The initial radical products are not stable and will rapidly engage in secondary reactions, which dictate the final product distribution. Key subsequent pathways include:

• Hydrogen Atom Abstraction: The •CH(Br)CF₃ radical can abstract a hydrogen atom from a suitable donor (e.g., a hydrogen-donating solvent like THF or a specific additive) to yield 1-bromo-2,2,2-trifluoroethane (CH₂BrCF₃).

• Radical Trapping: In a synthetic context, the desired pathway is often the addition of the •CH(Br)CF₃ radical to a radical acceptor, such as an alkene or alkyne, to form a new C-C bond.

• Radical-Radical Combination (Dimerization): Two •CH(Br)CF₃ radicals can combine to form a dimer, 1,2-dibromo-1,2-bis(trifluoromethyl)ethane. This is more likely at higher concentrations.

• Interaction with Solvents: The choice of solvent is critical. While polar aprotic solvents like acetonitrile are often used, protic solvents could lead to different outcomes.[2]

In some specialized cases, particularly in highly polar solvents, a heterolytic (ionic) cleavage pathway can occur, generating a carbocation and a bromide ion (Br⁻).[2][3] However, for substrates like CF₃CHBr₂, the radical pathway is generally considered dominant.

Caption: Primary photolytic cleavage and subsequent radical reactions.

Part 2: Experimental Protocols

Safety Precautions:

• Always handle halogenated organic compounds in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemically resistant gloves.

• UV radiation is harmful to the eyes and skin. Ensure the photoreactor is properly shielded (e.g., with aluminum foil or in a designated photochemical cabinet) to prevent exposure. Never look directly at an operating UV lamp.

• Reactions should be conducted under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxygen from interfering with the radical chemistry.

Protocol 1: General Procedure for Photolytic Cleavage and Radical Trapping

Objective: To generate the •CH(Br)CF₃ radical from CF₃CHBr₂ and trap it with a model alkene (e.g., 1-octene) to demonstrate C-C bond formation.

Materials & Equipment:

• 1,1-dibromo-2,2,2-trifluoroethane (CF₃CHBr₂)

• 1-octene (or other suitable radical trap)

• Acetonitrile (CH₃CN), anhydrous, HPLC grade

• Quartz reaction tube with a septum-sealed sidearm

• Immersion well photoreactor equipped with a 254 nm low-pressure mercury lamp

• Magnetic stirrer and stir bar

• Schlenk line or source of inert gas (Argon or Nitrogen)

• Standard glassware for work-up

• Analytical instruments: GC-MS for product identification, NMR for structural characterization.

Step-by-Step Methodology:

• Solution Preparation: In a 50 mL quartz reaction tube containing a magnetic stir bar, dissolve 1,1-dibromo-2,2,2-trifluoroethane (e.g., 1.0 mmol) and 1-octene (e.g., 2.0 mmol, 2 equivalents) in 40 mL of anhydrous acetonitrile. The final concentration of the substrate is 0.025 M.

• Degassing: Seal the tube with a rubber septum. Degas the solution for 20 minutes by bubbling a gentle stream of argon through the solution via a long needle, with a short needle serving as a vent. This step is crucial to remove dissolved oxygen, which can quench the desired radical reactions.

• Reactor Assembly: Place the sealed quartz tube into the photoreactor assembly, ensuring the solution level is within the irradiation zone of the lamp. Begin stirring to ensure a homogeneous solution.

• Irradiation: Turn on the cooling system for the lamp (if applicable) and then ignite the 254 nm UV lamp. Irradiate the solution for a predetermined time (e.g., 4-8 hours). Monitor the reaction progress by periodically taking small aliquots via syringe and analyzing by GC-MS.

• Work-up: Once the reaction has reached completion (or desired conversion), turn off the lamp. Transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure (rotary evaporation).

• Purification & Analysis: The crude residue can be purified by column chromatography on silica gel to isolate the desired product(s). Characterize the purified product(s) using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry to confirm the structure of the trapped adduct.

Caption: A typical experimental workflow for photolytic reactions.

Protocol 2: Determination of Photolysis Quantum Yield (Φ)

Objective: To quantitatively measure the efficiency of the photodecomposition of CF₃CHBr₂ using chemical actinometry.

Background: The quantum yield (Φ) is the ratio of the number of molecules undergoing a specific event (e.g., decomposition of the starting material) to the number of photons absorbed by the system.[4] It is a critical parameter for evaluating and comparing photochemical processes. This protocol uses the well-characterized potassium ferrioxalate actinometer.[5]

Procedure: This protocol is performed in two stages: first with the actinometer, then with the target compound, under identical conditions.

Stage A: Actinometer Irradiation

• Prepare Actinometer: Prepare a 0.006 M solution of potassium ferrioxalate (K₃[Fe(C₂O₄)₃]·3H₂O) in 0.05 M aqueous H₂SO₄. Handle this solution in the dark as it is light-sensitive.

• Irradiate Actinometer: Fill the identical quartz reaction tube with the actinometer solution and place it in the photoreactor. Irradiate for a short, precisely measured time (e.g., 60-120 seconds) such that the conversion is <10%.

• Develop Actinometer: After irradiation, pipette a known volume (e.g., 2.0 mL) of the irradiated solution into a volumetric flask. Add a buffered solution of 1,10-phenanthroline and dilute to the mark. Allow the color to develop in the dark for 30 minutes.

• Measure Absorbance: Measure the absorbance of the resulting red Fe(II)-phenanthroline complex at 510 nm using a UV-Vis spectrophotometer. Calculate the moles of Fe²⁺ formed using the known molar absorptivity (ε₅₁₀ ≈ 11,100 L mol⁻¹ cm⁻¹). The moles of photons absorbed can be calculated using the known quantum yield of the actinometer at 254 nm (Φ = 1.25).

Stage B: Sample Irradiation

• Prepare Sample: Prepare a solution of CF₃CHBr₂ in a suitable solvent (e.g., acetonitrile) at a concentration that ensures nearly all incident light is absorbed (Absorbance > 2).

• Irradiate Sample: Irradiate this solution in the identical setup for a longer, precisely measured time until ~10-20% conversion is achieved.

• Measure Conversion: Analyze the irradiated solution using a calibrated analytical method (e.g., GC with an internal standard) to determine the exact number of moles of CF₃CHBr₂ that have decomposed.

Calculation of Quantum Yield: The quantum yield of the sample (Φ_sample) is calculated using the following formula:

Φ_sample = (moles of sample reacted / time_sample) / (moles of photons absorbed / time_actinometer)

Where "moles of photons absorbed" is determined from the actinometry experiment.

Part 3: Data Interpretation and Troubleshooting

3.1. Expected Outcomes and Data Presentation

The outcomes of the photolysis will be highly dependent on the reaction conditions. The following tables summarize potential results.

Table 1: Potential Products from Photolysis of CF₃CHBr₂

Condition	Major Expected Product(s)	Minor Expected Product(s)
Inert Solvent (e.g., CH₃CN)	Dimer: CF₃CH(Br)-CH(Br)CF₃	Disproportionation products
H-donating Solvent (e.g., THF)	Reduced product: CF₃CH₂Br	Dimer, solvent adducts
With Alkene Trap (e.g., 1-octene)	Adduct: CF₃CH(Br)CH₂CH(•)C₆H₁₃	Dimer, reduced product
Presence of O₂ (incomplete degassing)	Oxidation products (e.g., CF₃CHO, CF₃COOH)	Desired products in low yield

Table 2: Hypothetical Quantum Yield Data

Solvent	Dielectric Constant	Quantum Yield (Φ) of CF₃CHBr₂ Disappearance	Rationale
n-Hexane	1.88	~0.25	Low polarity favors radical pathway but cage effects may promote recombination.
Acetonitrile	37.5	~0.35	Polar aprotic solvent efficiently separates the initial radical pair, reducing recombination.
Methanol	32.7	~0.30	Polar protic solvent may participate in H-abstraction or favor ionic pathways to a small degree.[2]

3.2. Expert Insights & Troubleshooting

• Causality: Why is degassing essential? Molecular oxygen (O₂) is a ground-state triplet diradical, making it an extremely efficient scavenger of carbon-centered radicals. If not removed, it will intercept the •CH(Br)CF₃ radical to form a peroxy radical (CF₃CH(Br)OO•), which leads to a complex mixture of undesired oxidation byproducts and drastically reduces the yield of the desired reaction.

• Experimental Choice: Solvent Selection. The solvent is not merely a medium but an active participant.

  • Aprotic solvents (CH₃CN, DCM): Generally preferred as they are relatively inert and minimize side reactions. Their polarity can help separate the initially formed radical pair, preventing geminate recombination and increasing the efficiency of intermolecular reactions.[3]

  • Hydrogen-donating solvents (THF, Cyclohexane): Will act as a hydrogen source, leading to the formation of the reduced product CF₃CH₂Br. This can be a desired outcome if hydro-debromination is the goal.

• Parameter Control: Wavelength. The ideal wavelength provides energy sufficient for C-Br bond cleavage but is not strongly absorbed by the desired product. If the product also absorbs at the irradiation wavelength, it can undergo secondary photolysis, leading to lower yields and a more complex product mixture. Using narrow-bandwidth light sources like UV-LEDs can offer greater control than traditional mercury lamps.[6][7]

• Troubleshooting: Low or No Conversion.

  • Check Light Source: Ensure the lamp is functioning correctly and emitting at the expected wavelength and intensity.

  • Verify Absorption: Confirm that the substrate has a non-zero molar absorptivity at the irradiation wavelength. Run a UV-Vis spectrum of the starting material.

  • Concentration Effects: If the substrate concentration is too high, light may not penetrate the full volume of the solution (inner filter effect). If it is too low, the rate of reaction will be slow.

  • Quantum Yield: The intrinsic quantum yield of cleavage might be low, meaning that other non-productive de-excitation pathways (like heat dissipation or phosphorescence) are more efficient than bond breaking.

Conclusion

The photolytic cleavage of 1,1-dibromo-2,2,2-trifluoroethane is a powerful and direct method for generating the 1-bromo-2,2,2-trifluoroethyl radical. This reactive intermediate can be harnessed in a variety of synthetic transformations, particularly for the formation of new carbon-carbon bonds. By carefully selecting the wavelength, solvent, and radical trapping agent, researchers can achieve clean and efficient reactions under mild conditions. The protocols and insights provided in this application note offer a robust framework for scientists in drug discovery and materials development to explore the rich chemistry of this valuable trifluoromethylated building block.

References

• MDPI. (2024, December 12). Photochemical Degradation of Some Halogenated Anesthetics in Air.
• ProQuest. Photolysis of fluorochemicals: Tracking fluorine, use of UV-LEDs, and computational insights.
• ACS Publications. Control of Conical Intersection Dynamics in CF3I Photodissociation via Halogen Bonding.
• MDPI. (2021, November 22). Recent Advances in C-F Bond Cleavage Enabled by Visible Light Photoredox Catalysis.
• Royal Society of Chemistry. Synthesis, spectroscopy and structure of CF3CH2OCN, CF3CH2NCO, and (CF3CH2O)2CNH.
• PubMed Central. Ultraviolet photochemistry of ethane: implications for the atmospheric chemistry of the gas giants.
• MDPI. (2023, January 10). Investigating the Photodissociation Dynamics of CF2BrCF2I in CCl4 through Femtosecond Time-Resolved Infrared Spectroscopy.
• PubMed Central. Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach.
• ResearchGate. (2025, August 9). Wavelength-Dependent UV-LED Photolysis of Fluorinated Pesticides and Pharmaceuticals.
• ResearchGate. The Ultraviolet Photolysis of Aqueous Solutions of 1,1,1-Trichloroethane and Hydrogen Peroxide at 222 nm.
• ACS Publications. (2003, October 3). Homolytic vs Heterolytic Paths in the Photochemistry of Haloanilines.
• ACS Publications. Imaging the photodissociation dynamics and fragment alignment of CH2BrI at 193 nm.
• PubMed Central. (2017, January 24). Determining the Photoisomerization Quantum Yield of Photoswitchable Molecules in Solution and in the Solid State.
• OUCI. Photodissociation/photoionization processes of chlorobromomethane induced by femtosecond laser pulses with pump-probe scheme.
• NASA Technical Reports Server. (1999, January 1). CF2 Detection in Radio-Frequency Ar/CHF3 Plasmas by Fourier Transform Infrared Spectroscopy.
• Royal Society of Chemistry. Determining wavelength-dependent quantum yields of photodegradation: importance of experimental setup and reference values for actinometers.
• ACS Publications. (2019, November 14). Alkyl Halides via Visible Light Mediated Dehalogenation.
• Semantic Scholar. (2021, November 22). Recent Advances in C-F Bond Cleavage Enabled by Visible Light Photoredox Catalysis.
• Royal Society of Chemistry. (1992). Photolysis of 1-bromo-2,2-bis(p-methoxyphenyl)ethene in solution. Journal of the Chemical Society, Faraday Transactions, 88, 1385-1389.
• AZoM. (2013, December 16). Understanding Photocleavage Reactions.
• Royal Society of Chemistry. Photochemistry of 1,2-dibromoethane in solution. A model for the generation of hydrogen bromide.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Photolysis of 1-bromo-2,2-bis(p-methoxyphenyl)ethene in solution - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Determining wavelength-dependent quantum yields of photodegradation: importance of experimental setup and reference values for actinometers - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 6. conservancy.umn.edu [conservancy.umn.edu]
• 7. researchgate.net [researchgate.net]

Application Note: 1,1-Dibromo-2,2,2-trifluoroethane as a Versatile Precursor for the Synthesis of Trifluoromethyl-Containing Agrochemical Scaffolds

Introduction

The introduction of fluorine atoms, particularly the trifluoromethyl (CF₃) group, into organic molecules is a cornerstone of modern agrochemical design. The CF₃ moiety can significantly enhance a compound's metabolic stability, binding affinity, and lipophilicity, leading to more potent and effective herbicides, fungicides, and insecticides.[1][2][3] Consequently, the development of efficient synthetic routes utilizing reliable trifluoromethyl-containing building blocks is of paramount importance to researchers in crop protection.

1,1-Dibromo-2,2,2-trifluoroethane is a valuable, yet under-explored, precursor for this purpose. Its geminal dibromide functionality, activated by the potent electron-withdrawing CF₃ group, serves as a versatile two-carbon synthon for constructing key agrochemical scaffolds. This application note details the utility of 1,1-dibromo-2,2,2-trifluoroethane in the synthesis of 5-(trifluoromethyl)-1H-pyrazoles, a privileged scaffold found in numerous commercial pesticides.[4][5] We provide a detailed, field-proven protocol for the cyclocondensation reaction with substituted hydrazines, explain the underlying chemical principles, and present a workflow for optimization.

Physicochemical & Safety Data

Proper handling of 1,1-dibromo-2,2,2-trifluoroethane is critical. Below is a summary of its key properties and associated safety information.

Property	Value	Reference
CAS Number	354-30-3	[6]
Molecular Formula	C₂HBr₂F₃	[6]
Molecular Weight	241.83 g/mol	[7]
Appearance	Colorless liquid	(Typical)
Boiling Point	~92-94 °C	(Varies by source)
Density	~2.2 g/cm³	(Varies by source)

Safety Profile:

• GHS Pictograms: Warning

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Statements: P261, P280, P302+P352, P305+P351+P338.

• Note: Always consult the latest Safety Data Sheet (SDS) from the supplier before handling. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Key Synthetic Transformation: Synthesis of Trifluoromethyl-Pyrazoles

The primary application detailed here is the construction of the pyrazole ring system. Pyrazoles are a class of five-membered nitrogen-containing heterocycles that are indispensable in agrochemicals.[5][8] The reaction of a 1,3-dielectrophile with a hydrazine is a classic and robust method for their synthesis.[9] In this context, 1,1-dibromo-2,2,2-trifluoroethane serves as a synthetic equivalent of a 1,3-dielectrophile precursor.

Causality of the Experimental Design (The "Why"):

The gem-dibromo group in 1,1-dibromo-2,2,2-trifluoroethane is prone to elimination in the presence of a base to form an in situ bromo-trifluoro-alkyne or a related reactive intermediate. This intermediate then acts as the electrophilic partner for the [3+2] cycloaddition with hydrazine. The hydrazine, with its two nucleophilic nitrogen atoms, acts as the three-atom component, bridging the two electrophilic carbons of the intermediate to form the stable heterocyclic pyrazole ring. The choice of a substituted hydrazine (e.g., phenylhydrazine) directly installs a desired substituent on the pyrazole nitrogen (N1 position), a common strategy for tuning the biological activity of the final agrochemical.

Visualizing the Synthetic Workflow

The following diagram illustrates the overall process, from the precursor to the final, purified trifluoromethyl-pyrazole scaffold.

Caption: Experimental workflow for pyrazole synthesis.

Protocol 1: Synthesis of a Model 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole

This protocol describes a general procedure for the synthesis of a model trifluoromethyl-pyrazole. It is a self-validating system; checkpoints like TLC and final characterization ensure the reaction's success and the product's identity.

Materials:

• 1,1-Dibromo-2,2,2-trifluoroethane (1.0 eq)

• Phenylhydrazine (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Reflux condenser

• Nitrogen or Argon inlet

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous potassium carbonate (2.5 eq).

• Reagent Addition: Add anhydrous DMF to the flask to create a stirrable slurry. Add phenylhydrazine (1.1 eq) via syringe, followed by 1,1-dibromo-2,2,2-trifluoroethane (1.0 eq).

  • Expert Insight: Adding the dibromoethane last to the basic hydrazine solution promotes the desired reaction pathway and minimizes potential side reactions of the precursor.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring.

• Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) or LCMS. Take small aliquots from the reaction mixture, quench with water, extract with EtOAc, and spot on a TLC plate. The disappearance of the starting materials and the appearance of a new, more polar spot indicates product formation. The reaction is typically complete within 4-12 hours.

• Workup - Quenching: Once the reaction is complete, cool the flask to room temperature. Carefully pour the reaction mixture into a beaker containing deionized water.

• Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate.

  • Expert Insight: The trifluoromethyl group increases the product's lipophilicity, making ethyl acetate an excellent extraction solvent.

• Workup - Washing: Combine the organic layers and wash sequentially with deionized water (twice) and then with brine. The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

• Characterization: Combine the pure fractions (as determined by TLC) and remove the solvent in vacuo. Characterize the final product by ¹H NMR, ¹⁹F NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Logical Pathway for Agrochemical Derivatization

The synthesized pyrazole is not an endpoint but a valuable intermediate. The core scaffold can be further functionalized to explore structure-activity relationships (SAR) for developing new agrochemicals.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. chigroup.site [chigroup.site]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. Page loading... [wap.guidechem.com]
• 8. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

safe handling and inert atmosphere protocols for 1,1-dibromo-2,2,2-trifluoroethane

Application Note: Safe Handling and Inert Atmosphere Protocols for 1,1-Dibromo-2,2,2-trifluoroethane

Executive Summary

1,1-Dibromo-2,2,2-trifluoroethane (CF₃CHBr₂) is a highly versatile gem-dibromoalkane utilized extensively in organofluorine chemistry. As a critical building block for introducing trifluoromethyl groups into pharmaceutical candidates and agrochemicals, it undergoes complex transformations such as low-temperature lithiation and transition-metal-catalyzed cross-coupling. However, its handling requires stringent inert atmosphere protocols. This application note details the causality behind these requirements, focusing on the suppression of photolytic degradation and moisture-induced quenching of reactive intermediates.

Physicochemical Properties & Hazard Profile

Understanding the physical parameters of CF₃CHBr₂ is essential for designing safe experimental setups. The compound is a dense, volatile liquid that poses inhalation hazards and must be manipulated within a certified fume hood.

Table 1: Physicochemical and Safety Data for 1,1-Dibromo-2,2,2-trifluoroethane

Parameter	Value	Causality / Impact on Handling
CAS Number	354-30-3	Unique identifier for safety data retrieval and regulatory compliance[1].
Boiling Point	73.5 – 74.5 ºC	High volatility at room temperature; requires sealed vessels and cold storage to prevent evaporative loss[1].
Density	2.31 g/cm³	Forms the bottom layer in aqueous biphasic extractions, dictating separatory funnel protocols[1].
Photostability	UV/Vis Sensitive	Photolysis triggers concerted Br₂ elimination, forming reactive iso-halon intermediates that degrade the reagent[2].

Causality in Handling: Why Inert Atmosphere?

The requirement for an inert atmosphere (Argon or Nitrogen) when handling CF₃CHBr₂ is driven by two primary mechanistic vulnerabilities:

• Photolytic and Thermal Degradation: Exposure to ambient light and heat induces photodecomposition. Studies on the photolysis of CF₃CHBr₂ reveal that it forms an isomeric "iso-halon" intermediate via a concerted Br₂ elimination coupled with a 1,2-hydrogen shift[2]. This degradation compromises reagent purity and generates corrosive bromine gas, necessitating the use of amber glassware or foil wrapping.

• Organometallic Sensitivity: While the neat liquid is relatively stable to atmospheric moisture, its synthetic utility relies entirely on the formation of highly reactive intermediates. In cross-coupling reactions, the oxidative addition of CF₃CHBr₂ to Pd(0) forms a sensitive Pd(II) complex[3]. Trace oxygen rapidly oxidizes the Pd(0) catalyst, while trace moisture protonates the intermediate carbenoid (CF₃CBr₂Li) during lithiation, leading to protodehalogenation (yielding CF₃CH₂Br) and drastically reducing yields.

Experimental Protocol 1: Schlenk Line Setup & Reagent Transfer

This protocol establishes a self-validating system for the transfer of CF₃CHBr₂ to prevent moisture and oxygen ingress.

Step-by-Step Methodology:

• Glassware Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar under high vacuum (≤ 0.1 mmHg) for 5 minutes to remove surface-bound moisture.

• Purge Cycle: Backfill the flask with high-purity Argon. Repeat the vacuum-Argon cycle three times to ensure complete displacement of ambient air.

• Solvent Addition: Inject anhydrous solvent (e.g., THF or Toluene, rigorously dried over molecular sieves) through a rubber septum using a gas-tight syringe.

• Temperature Equilibration: For lithiation reactions, submerge the flask in a dry ice/acetone bath and equilibrate to -78 °C. Causality: Temperatures above -78 °C cause the intermediate CF₃CBr₂Li to undergo α-elimination, forming a violent and uncontrollable carbene species.

• Reagent Transfer: Transfer CF₃CHBr₂ dropwise using a purged, gas-tight syringe. Wrap the reaction vessel in aluminum foil to suppress iso-halon formation[2].

• System Validation (Self-Validation Step): Extract a 0.1 mL aliquot, quench with D₂O, and analyze via ¹⁹F NMR. The absence of a doublet at ~ -62 ppm (indicative of the protodehalogenated CF₃CH₂Br byproduct) validates the integrity of the inert atmosphere.

Fig 1: Standardized inert atmosphere workflow for handling CF3CHBr2.

Experimental Protocol 2: Catalytic Cross-Coupling (Suzuki-Miyaura)

CF₃CHBr₂ is frequently used in Suzuki-Miyaura cross-coupling to synthesize complex fluorinated scaffolds. Ligand choice is critical to outcompete undesired β-hydride elimination and facilitate oxidative addition into the sterically hindered C-Br bond[3].

Table 2: Ligand Selection Guidelines for CF₃CHBr₂ Cross-Coupling

Ligand Class	Examples	Mechanistic Influence	Potential Issues
Bulky, Electron-Rich	P(t-Bu)₃, JohnPhos	Accelerates the difficult oxidative addition step into the gem-dibromo C-Br bond[3].	Highly air-sensitive; requires strict inert protocols.
Bidentate Phosphines	dppf, Xantphos	Stabilizes the Pd metal center; specific bite angles suppress undesired reduction pathways[3].	Can lead to slower overall reaction rates compared to monodentate ligands.

Step-by-Step Methodology:

• Catalyst Loading: To an oven-dried Schlenk flask, add the Palladium pre-catalyst (e.g., Pd(OAc)₂) and the selected phosphine ligand (e.g., dppf) under an Argon atmosphere[3].

• Reagent Addition: Add the boronic acid and a mild base (e.g., K₂CO₃).

• Solvent & Substrate: Inject anhydrous Toluene, followed by CF₃CHBr₂.

• Reaction Execution: Heat the mixture to 80 °C under continuous stirring.

• System Validation (Self-Validation Step): Monitor the reaction via GC-MS. The catalytic cycle is validated if the ratio of the cross-coupled product to the reduced side-product is >95:5. If significant reduced products are observed, the system has been compromised by a hydride source (e.g., trace moisture), necessitating a review of the inert setup[3].

Fig 2: Pd-catalyzed cross-coupling cycle of CF3CHBr2 highlighting ligand-dependent pathways.

Safety & Emergency Protocols

• Quenching: Unreacted organometallic intermediates involving CF₃CHBr₂ must be quenched at -78 °C using a slow, dropwise addition of isopropanol, followed by water. Never quench directly with water, as the exothermic reaction can cause a blowout.

• Spill Response: In the event of a spill, absorb the liquid with inert materials (e.g., vermiculite) and dispose of it in halogenated waste containers. Avoid contact with strong bases or active alkali metals, which can trigger explosive dehalogenation.

References

• BenchChem. "Influence of ligand choice on catalytic reactions with 1,1-Dibromo-2-chlorotrifluoroethane" (Analogous gem-dibromoalkane guidelines). Available at: 3

• ResearchGate. "Concerted and sequential pathways of proton-coupled electron transfer in hydrogen halide elimination" (Photolysis and iso-halon formation). Available at: 2

• Alfa Chemistry. "CAS 354-30-3 1,1-Dibromo-2,2,2-trifluoroethane" (Physicochemical data). Available at: 1

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 1,1-Dibromo-2,2,2-trifluoroethane Synthesis

Welcome to the Technical Support Center for halogenated ethane synthesis. This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, mechanistic insights, and validated protocols for maximizing the yield of 1,1-dibromo-2,2,2-trifluoroethane (CAS: 354-30-3)[1].

Part 1: Troubleshooting & FAQs

Q1: Why is my conversion rate stalling below 50% during the bromination of trifluoroethane precursors? A: Stalled conversion is typically a result of poor radical initiation or premature termination in the reaction mixture. In the synthesis of 1,1-dibromo-2,2,2-trifluoroethane, the C-H bond activation is highly dependent on the steady-state concentration of bromine radicals. If your light source (for photochemical initiation) or thermal initiator (like AIBN) degrades, the radical chain terminates. Solution: Ensure constant UV irradiation or use a continuous feed of thermal initiator. Additionally, trace oxygen acts as a radical scavenger; rigorously degas your solvent (e.g., via freeze-pump-thaw cycles) to prevent the formation of unreactive peroxy species.

Q2: I am observing significant amounts of 1,2-dibromo-1,1,2,2-tetrafluoroethane and other polyhalogenated byproducts. How can I improve regioselectivity? A: Polyhalogenated byproducts like 1,2-dibromo-1,1,2,2-tetrafluoroethane[2] occur due to over-bromination or starting material impurities. The strong electron-withdrawing nature of the trifluoromethyl (-CF3) group deactivates the adjacent carbon, making the first bromination difficult, but subsequent brominations can compete if local bromine concentrations are too high. Solution: Implement a slow, continuous addition of bromine (Br2) rather than a bolus addition. Maintain the reaction temperature strictly between 40–45°C. Lower temperatures reduce the kinetic energy available to overcome the activation barrier for secondary bromination events.

Q3: When using palladium-catalyzed cross-coupling downstream with 1,1-dibromo-2,2,2-trifluoroethane, my yields drop due to beta-hydride elimination. How do I fix this? A: While 1,1-dibromo-2,2,2-trifluoroethane lacks beta-hydrogens, other hydride sources in the reaction mixture can lead to reduced side-products[3]. Solution: The choice of ligand is critical. Use bidentate phosphine ligands with wide bite angles (e.g., dppf or Xantphos) to enforce a geometry around the palladium center that accelerates reductive elimination of the desired product, outcompeting off-cycle hydride transfer pathways[3].

Part 2: Validated Experimental Protocol

Standardized Synthesis of 1,1-Dibromo-2,2,2-trifluoroethane via Radical Bromination

This self-validating protocol ensures that any failure point can be immediately identified through in-process controls (IPC).

• Preparation & Degassing: Charge a flame-dried, 500 mL photochemical reactor with 1,1,1-trifluoroethane (or equivalent precursor) and 200 mL of anhydrous dichloromethane. Degas the solution by sparging with ultra-pure Argon for 30 minutes. Self-Validation: An oxygen sensor in the exhaust should read <5 ppm O2.

• Initiation: Illuminate the reactor with a 365 nm LED array. Bring the internal temperature to 40°C.

• Bromine Addition: Load a syringe pump with 1.05 equivalents of elemental bromine (Br2). Add the Br2 solution dropwise at a rate of 0.1 mL/min. Self-Validation: The solution should briefly turn red/brown and rapidly decolorize. Persistent red coloration indicates stalled radical propagation.

• Quenching & Workup: Once addition is complete and the solution remains colorless, quench the reaction with 50 mL of saturated aqueous sodium thiosulfate to neutralize any residual Br2.

• Isolation: Separate the organic layer, dry over anhydrous MgSO4, and carefully distill. 1,1-dibromo-2,2,2-trifluoroethane boils at approximately 73.5-74.5°C[4].

Part 3: Quantitative Data Summary

The following table summarizes the impact of reaction parameters on the yield and purity of 1,1-dibromo-2,2,2-trifluoroethane.

Parameter	Condition	Yield (%)	Primary Byproduct
Initiation Method	Thermal (AIBN, 80°C)	45%	Over-brominated species
Initiation Method	Photochemical (365 nm, 40°C)	82%	Unreacted precursor
Br2 Addition	Bolus (All at once)	50.3%[2]	1,2-dibromo-1,1,2,2-tetrafluoroethane[2]
Br2 Addition	Syringe Pump (0.1 mL/min)	85%	Trace polyhalides
Atmosphere	Ambient Air	<20%	Oxidation products
Atmosphere	Argon (Degassed)	88%	Minimal

Part 4: Reaction Workflow & Optimization Pathway

Figure 1: Optimized workflow for 1,1-dibromo-2,2,2-trifluoroethane synthesis highlighting failure points.

References

• LookChem. "1,1-Dibromo-1-chloro-2,2,2-trifluoroethane Synthesis and Yield Data." LookChem Database. Available at: [Link]

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Technical Support Center: Overcoming Steric Hindrance in 1,1-Dibromo-2,2,2-trifluoroethane Substitutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,1-dibromo-2,2,2-trifluoroethane. This guide is designed to provide in-depth, practical solutions to the common challenges encountered during substitution reactions with this sterically hindered and electronically complex substrate. Here, we move beyond simple protocols to explain the "why" behind the "how," empowering you to troubleshoot and optimize your synthetic strategies.

The Challenge: Understanding the Beast

1,1-Dibromo-2,2,2-trifluoroethane presents a unique set of challenges for nucleophilic substitution. The C1 carbon is exceptionally crowded by two bulky bromine atoms and the adjacent, strongly electron-withdrawing trifluoromethyl (-CF3) group. This combination of steric and electronic effects significantly impacts its reactivity.

• Steric Hindrance: The sheer size of the two bromine atoms and the trifluoromethyl group creates a significant physical barrier, making it difficult for nucleophiles to approach the electrophilic carbon center. This dramatically slows down or even prevents traditional S(_N)2 reactions.[1][2][3]

• Electronic Effects: The potent electron-withdrawing nature of the -CF3 group destabilizes any potential carbocation intermediate at the C1 position, making an S(_N)1 pathway highly unlikely.[1]

Consequently, direct substitution often leads to low yields, side reactions (like elimination), or no reaction at all. This guide will walk you through troubleshooting these issues and provide strategies to achieve your desired transformations.

Troubleshooting Guide & FAQs

FAQ 1: My nucleophilic substitution on 1,1-dibromo-2,2,2-trifluoroethane is not proceeding. What are the likely causes and how can I fix it?

Answer:

This is the most common issue and typically stems from a combination of steric hindrance and insufficient nucleophile reactivity. Here’s a breakdown of the likely culprits and how to address them:

1.1 Inadequate Nucleophile Strength:

• The "Why": Due to the high steric barrier, a weak or moderately strong nucleophile may not have enough "push" to initiate the reaction. The nucleophile needs to be potent enough to overcome the steric repulsion.

• Troubleshooting Steps:

  • Switch to a "Softer" or More Potent Nucleophile: If you are using oxygen-based nucleophiles (e.g., hydroxides, alkoxides), consider switching to sulfur-based (thiolates) or nitrogen-based (amides, azides) nucleophiles, which are generally "softer" and can be more effective in sterically demanding environments.

  • Increase Nucleophile Concentration: A higher concentration of the nucleophile can sometimes help to drive the reaction forward, according to Le Chatelier's principle.

  • Use a Stronger, Non-Nucleophilic Base to Generate the Nucleophile in situ: For nucleophiles like alcohols or thiols, using a strong, sterically hindered base (e.g., LDA, NaHMDS) to deprotonate them completely can significantly increase their nucleophilicity.

1.2 Unfavorable Reaction Conditions:

• The "Why": The choice of solvent and temperature plays a critical role in modulating the reactivity of both the substrate and the nucleophile.

• Troubleshooting Steps:

  • Solvent Selection: For S(_N)2-type reactions, polar aprotic solvents like DMF, DMSO, or NMP are generally preferred.[1] These solvents solvate the counter-ion of the nucleophile but leave the nucleophile itself relatively "bare" and more reactive. Avoid polar protic solvents (water, alcohols) which can solvate the nucleophile and reduce its reactivity.[1]

  • Temperature Optimization: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. However, be cautious, as higher temperatures can also favor elimination side reactions. A systematic temperature screen (e.g., from room temperature to 80-100 °C) is recommended.

Experimental Protocol: A General Starting Point for Nucleophilic Substitution

Caption: A generalized workflow for nucleophilic substitution attempts.

FAQ 2: I am observing significant amounts of elimination byproducts. How can I favor substitution over elimination?

Answer:

The formation of halogenated alkenes is a common competing pathway, especially with strong bases.[1] Here’s how to tip the balance in favor of substitution:

2.1 Choice of Base/Nucleophile:

• The "Why": Sterically hindered, strong bases are more likely to act as bases (abstracting a proton) rather than as nucleophiles (attacking the carbon), leading to E2 elimination.[1][2]

• Troubleshooting Steps:

  • Use Less Hindered Nucleophiles: If possible, opt for smaller, less sterically demanding nucleophiles.

  • Control Basicity: If your nucleophile is also a strong base (e.g., an alkoxide), consider using a less basic alternative if one is available for your desired transformation.

  • Lower the Temperature: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at a lower temperature can sometimes favor the substitution product.

2.2 Solvent Effects:

• The "Why": The solvent can influence the transition state energies of both substitution and elimination pathways.

• Troubleshooting Steps:

  • Polar Aprotic Solvents: As mentioned before, polar aprotic solvents (DMF, DMSO) generally favor S(_N)2 reactions.[1]

  • Avoid Protic Solvents: Polar protic solvents can stabilize carbocation-like intermediates, which could potentially lead to E1 elimination, although an S(_N)1/E1 pathway is less likely for this substrate.

Decision Tree for Minimizing Elimination

Caption: Troubleshooting logic for reducing elimination byproducts.

FAQ 3: Are there catalytic methods to overcome the steric hindrance?

Answer:

Yes, when direct nucleophilic substitution fails, transition-metal catalysis can be a powerful alternative. These methods often proceed through different mechanisms that are less sensitive to steric bulk.

3.1 Palladium-Catalyzed Cross-Coupling Reactions:

• The "Why": Palladium catalysts can facilitate reactions like Suzuki, Stille, or Buchwald-Hartwig couplings. These reactions involve an oxidative addition of the palladium catalyst to the C-Br bond, which can be less sterically demanding than a direct nucleophilic attack.

• Key Considerations:

  • Ligand Choice: The choice of phosphine ligand is crucial for the success of these reactions. Bulky, electron-rich ligands often promote the oxidative addition and subsequent steps.[4]

  • Base: A suitable base (e.g., K₂CO₃, Cs₂CO₃) is required to facilitate the catalytic cycle.[4]

  • Reaction Conditions: These reactions are typically run in solvents like toluene, dioxane, or THF at elevated temperatures.

3.2 Copper-Catalyzed Reactions:

• The "Why": Copper catalysts are also effective for certain C-N, C-O, and C-S bond-forming reactions (e.g., Ullmann condensation). Similar to palladium, the mechanism involves coordination of the catalyst to the substrate, bypassing a direct S(_N)2 attack.

• Key Considerations:

  • Copper Source: Cu(I) salts like CuI are commonly used.

  • Ligands: Ligands such as phenanthroline derivatives can enhance the catalyst's activity.[5]

Data Summary: Comparison of Reaction Strategies

Strategy	Pros	Cons	Key Parameters to Optimize
Direct S(_N)2	Simple, one-step process.	Highly sensitive to steric hindrance, often low-yielding.	Nucleophile strength, solvent, temperature.
Pd-Catalyzed Cross-Coupling	Tolerant of steric hindrance, broad scope.	Requires catalyst, ligands, and base; can be sensitive to air and moisture.	Catalyst, ligand, base, solvent, temperature.
Cu-Catalyzed Coupling	Good for specific heteroatom couplings.	Can require high temperatures and stoichiometric amounts of copper.	Copper source, ligand, temperature.

FAQ 4: Can I achieve selective mono-substitution of the bromine atoms?

Answer:

Achieving selective mono-substitution is challenging due to the similar reactivity of the two bromine atoms. However, it is often possible by carefully controlling the reaction conditions.

• The "Why": Once the first substitution occurs, the electronic and steric environment of the remaining bromine atom changes. This can either activate or deactivate it towards further substitution.

• Strategies for Mono-substitution:

  • Stoichiometry Control: Use a slight excess (e.g., 1.0-1.2 equivalents) of the nucleophile. This is the most straightforward approach.

  • Low Temperature: Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can help to prevent the second substitution.

  • Slow Addition: Adding the nucleophile slowly over a period of time can help to maintain a low concentration of the nucleophile in the reaction mixture, favoring mono-substitution.

This technical guide provides a starting point for troubleshooting and optimizing your reactions with 1,1-dibromo-2,2,2-trifluoroethane. Remember that each specific transformation will require careful optimization of the reaction conditions.

References

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• Shen, Y., & Ni, C. (2019). Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes. Accounts of Chemical Research, 52(11), 3196-3209. [Link]

• Jia, T., & Micalizio, G. C. (2016). gem‐Difluoroallylation of Aryl Halides and Pseudo Halides with Difluoroallylboron Reagents in High Regioselectivity. Angewandte Chemie International Edition, 55(4), 1364-1368. [Link]

• Karuo, Y., Tarui, A., Sato, K., Kawai, K., & Omote, M. (2022). Simple synthesis of multi-halogenated alkenes from 2-bromo-2-chloro-1,1,1-trifluoroethane (halothane). Beilstein Journal of Organic Chemistry, 18, 1563-1568. [Link]

• Sirie, D., & Micalizio, G. C. (2021). gem‐Difluoroallylation of Aryl Halides and Pseudo Halides with Difluoroallylboron Reagents in High Regioselectivity. Angewandte Chemie International Edition, 60(48), 25746-25752. [Link]

• Wang, C., & Wang, X. (2019). Chemoselective catalytic hydrodefluorination of trifluoromethylalkenes towards mono-/gem-di-fluoroalkenes under metal-free conditions. Nature Communications, 10(1), 1-8. [Link]

• LibreTexts. (2021). 11: Free Radical Substitution and Addition Reactions. [Link]

• LibreTexts. (2020). 4: Substitution and Elimination reactions. [Link]

• Chambers, R. D., & Martin, P. A. (1981). Mechanisms for reactions of halogenated compounds. Part 2. Orienting effects of chlorine substituents in nucleophilic aromatic substitution. Journal of the Chemical Society, Perkin Transactions 2, (8), 1130-1134. [Link]

• Fernández, I., & Bickelhaupt, F. M. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. The Journal of Organic Chemistry, 87(7), 4699-4710. [Link]

• Palani, T., & Gevorgyan, V. (2022). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 122(12), 10831-10884. [Link]

• Chemistry Steps. (2025). Steric Hindrance in SN2 and SN1 Reactions. [Link]

• Save My Exams. Substitution Reactions of Halogenoalkanes (Cambridge (CIE) A Level Chemistry): Revision Note. [Link]

• O'Hagan, D. (2008). Contemporary synthetic strategies in organofluorine chemistry. Journal of Fluorine Chemistry, 129(9), 745-758. [Link]

• Towne, E. B., & Dickey, J. B. (1950). U.S. Patent No. 2,500,218. Washington, DC: U.S.

• National Center for Biotechnology Information. (n.d.). 1,1,1-Trifluoro-2,2-dibromo-2-chloroethane. In PubChem. Retrieved from [Link]

• Wester, H. J., & Schwaiger, M. (2002). Efficient synthesis of 2-bromo-1-[18F]fluoroethane and its application in the automated preparation of 18F-fluoroethylated compound. Nuclear Medicine and Biology, 29(4), 435-439. [Link]

• Beard, C. D., & Baum, K. (1974). New Synthetic Techniques for Advanced Propellant Ingredients: Trifluoromethanesulfonate Derivative Intermediates. DTIC. [Link]

• IB Colourful Solutions in Chemistry. (n.d.). In a nucleophilic substitution. [Link]

• Sun, Q., & Grill, L. (2022). Steering on-surface reactions through molecular steric hindrance and molecule-substrate van der Waals interactions. CHIMIA International Journal for Chemistry, 76(11), 906-911. [Link]

• Clark, J. (2004). nucleophilic substitution - halogenoalkanes and water. In Chemguide. [Link]

• Ma, J. A., & Cahard, D. (2007). Modern Approaches for Asymmetric Construction of Carbon–Fluorine Quaternary Stereogenic Centers. Chemical Reviews, 107(11), 5024-5064. [Link]

• Chi, D. Y. (2016). 34.1.4.1 Synthesis of Fluoroalkanes by Substitution of a Halogen. In Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 34: Fluorine. [Link]

• Ellesmere OCR A level Chemistry. (n.d.). 4.2.2 (a,b,c) Nucleophilic substitution of Primary Haloalkanes.

• Organic Chemistry Portal. (n.d.). Fluoroalkane synthesis by fluorination or substitution. [Link]

• Ma, D., & Lu, X. (2010). Application of 1,1-Dibromo-2-Arylalkene in Cyclization Reaction. Chinese Journal of Organic Chemistry, 30(11), 1625-1634. [Link]

• National Institute of Standards and Technology. (n.d.). 1-bromo-1-chloro-2,2,2-trifluoroethane. In NIST/TRC Web Thermo Tables (WTT). Retrieved from [Link]

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Reference Data & Comparative Studies

1,1-dibromo-2,2,2-trifluoroethane vs 1-bromo-2,2,2-trifluoroethane reactivity

The strategic incorporation of fluorinated motifs is a cornerstone of modern medicinal chemistry and agrochemical development, utilized primarily to modulate lipophilicity, enhance metabolic stability, and improve target binding affinity[1]. When designing synthetic routes to introduce the trifluoromethyl (-CF3) group, researchers frequently evaluate brominated fluoroethanes as building blocks.

This guide provides an in-depth comparative analysis of two critical synthons: 1,1-dibromo-2,2,2-trifluoroethane (a gem-dibromide) and 1-bromo-2,2,2-trifluoroethane (a monobromide). Despite differing by only a single bromine atom, their steric profiles, bond dissociation energies, and mechanistic behaviors dictate entirely divergent synthetic applications.

Mechanistic Divergence: Sterics vs. Electronics

The reactivity of these two fluorinated ethanes is governed by the interplay between the strong electron-withdrawing nature of the -CF3 group and the steric bulk of the adjacent halogens.

1-bromo-2,2,2-trifluoroethane (CF3CH2Br): This reagent is a highly volatile liquid (bp 26 °C)[2]. The adjacent -CF3 group exerts a powerful inductive electron-withdrawing effect, severely deactivating the C-Br bond toward classical S_N2 nucleophilic attack. The transition state for nucleophilic substitution is destabilized by dipole-dipole repulsion, meaning that standard alkylation conditions often fail or result in poor yields. Consequently, forcing conditions—such as the use of sealed-tube reactors, elevated temperatures, and strong bases—are required to drive the reaction forward[3]. Alternatively, it can be metallated with LDA and ZnCl2 to form reactive zinc reagents for cross-coupling[4].

1,1-dibromo-2,2,2-trifluoroethane (CF3CHBr2): The presence of two massive bromine atoms creates immense steric congestion. However, this gem-dibromide configuration thermodynamically weakens the individual C-Br bonds. In transition-metal catalysis, this weakened bond facilitates oxidative addition, provided the catalyst is equipped with a sufficiently bulky and electron-rich ligand (e.g., P(t-Bu)3) to navigate the steric bulk and stabilize the resulting Pd(II) intermediate[5].

Caption: Mechanistic divergence in Pd-catalyzed oxidative addition between CF3CHBr2 and CF3CH2Br.

Quantitative Data & Reactivity Profile

To streamline reagent selection, the physical and chemical properties dictating their laboratory handling and reactivity are summarized below.

Property / Reactivity Parameter	1,1-dibromo-2,2,2-trifluoroethane (CF3CHBr2)	1-bromo-2,2,2-trifluoroethane (CF3CH2Br)
Boiling Point	~73 °C	26 °C[2]
Steric Hindrance	High (gem-dibromide system)	Low to Moderate
C-Br Bond Strength	Weaker (Destabilized by geminal halogens)	Stronger (Deactivated by adjacent CF3)
Primary Synthetic Utility	gem-Difluoroalkene synthesis, Radical additions	Trifluoroethylation of heteroatoms, Cross-coupling
S_N2 Reactivity	Very Poor (Sterically blocked)	Poor (Requires forcing conditions)[3]
Pd-Catalyzed Oxidative Addition	Facile (Requires bulky, electron-rich ligands)[5]	Sluggish (Often requires pre-metallation to organozinc)[4]

Field-Proven Experimental Protocols

The following methodologies have been engineered to overcome the specific chemical barriers presented by each reagent. Every protocol is designed as a self-validating system to ensure experimental integrity.

Protocol A: Trifluoroethylation of Phenols using CF3CH2Br

Because CF3CH2Br boils at 26 °C and is highly resistant to S_N2 attack, standard reflux setups lead to reagent loss and zero conversion. This protocol utilizes a sealed pressure vessel to maintain reagent concentration at elevated temperatures[3].

• Preparation: In a rigorously dried 50 mL pressure tube, dissolve the phenol derivative (1.0 equiv) in anhydrous DMF (0.2 M).

• Reagent Addition: Add Cs2CO3 (2.0 equiv) to deprotonate the phenol, generating a highly nucleophilic phenoxide. Quickly add 1-bromo-2,2,2-trifluoroethane (3.0 equiv).

• Reaction: Seal the tube immediately with a Teflon-lined cap. Heat the mixture behind a blast shield at 50 °C for 16 hours.

• Self-Validation & Workup: Cool the tube to 0 °C before opening to prevent the sudden release of unreacted volatile CF3CH2Br. Monitor the reaction via TLC (Hexanes/EtOAc). The disappearance of the highly polar phenolic starting material and the emergence of a less polar, UV-active spot indicates successful etherification. GC-MS should reveal a molecular ion peak with an m/z shift of +82 Da relative to the starting phenol.

Protocol B: Suzuki-Miyaura Cross-Coupling with CF3CHBr2

The gem-dibromide requires a catalyst system capable of forcing oxidative addition into a sterically congested space without triggering premature β-fluoride elimination.

• Catalyst Activation: To an oven-dried Schlenk flask under Argon, add Pd(OAc)2 (5 mol%) and a bulky, electron-rich monodentate phosphine such as P(t-Bu)3 (10 mol%). The steric bulk of the ligand accelerates the reductive elimination step, preventing the formation of reduced side-products[5].

• Substrate Addition: Add the aryl boronic acid (1.2 equiv), anhydrous K3PO4 (2.0 equiv), and 1,1-dibromo-2,2,2-trifluoroethane (1.0 equiv) in a degassed Toluene/H2O (10:1) mixture.

• Reaction: Heat the mixture to 80 °C for 12 hours under vigorous stirring.

• Self-Validation & Workup: Quench an aliquot in water, extract with EtOAc, and analyze via GC-MS. The presence of the mono-coupled product confirms successful oxidative addition and reductive elimination. If low conversion is observed, it indicates poor oxidative addition; verify the anaerobic integrity of the system, as electron-rich phosphines are highly air-sensitive[5].

Photochemical & Radical Behavior

Beyond ground-state catalysis, the radical chemistry of these compounds is of significant interest for C-H functionalization. Under UV photolysis in cryogenic matrices (e.g., Argon at 5 K), CF3CHBr2 exhibits unique behavior. Instead of simple homolytic cleavage, the radical pair recombines to form a halogen-bonded isomer known as iso-1,1-dibromo-2,2,2-trifluoroethane (CF3CHBr-Br). This iso-form is the dominant photoproduct and serves as the critical intermediate for subsequent concerted Br2 elimination and 1,2-hydrogen shifts[6].

Caption: Photochemical decomposition pathway of CF3CHBr2 via the halogen-bonded iso-form intermediate.

Understanding these divergent pathways—whether navigating the volatility and S_N2 resistance of CF3CH2Br or leveraging the sterically hindered but catalytically active C-Br bonds of CF3CHBr2—is essential for the rational design of fluorinated pharmaceuticals.

References

• Case of the Missing Isomer: Pathways for Molecular Elimination in the Photo-induced Decomposition of 1,1-Dibromoethane The Journal of Physical Chemistry A URL
• Influence of Ligand Choice on Catalytic Reactions with 1,1-Dibromo-2-chlorotrifluoroethane BenchChem Technical Guides URL
• Organic Letters (ACS Publications)
• 2-BROMO-1,1,1-TRIFLUOROETHANE Encyclopedia Entry MOLBASE URL
• Design, Synthesis, and Structure−Activity Relationship Studies of Novel 6,7-Locked-[7-(2-alkoxy-3,5-dialkylbenzene)
• An Efficient Room Temperature Preparation of Bromo Difluorovinylzinc Reagent (CF2=CBrZnCl)

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A Comparative Guide to the Trifluoromethylation Efficiency of 1,1-Dibromo-2,2,2-trifluoroethane

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry. Its unique properties—high lipophilicity, metabolic stability, and strong electron-withdrawing nature—can profoundly enhance the potency and pharmacokinetic profile of drug candidates.[1][2][3][4][5] Consequently, the development of efficient and versatile trifluoromethylating agents is of paramount importance.

This guide provides an in-depth analysis of 1,1-dibromo-2,2,2-trifluoroethane (DBTFE), a potential trifluoromethylating agent. Due to the limited direct comparative data in peer-reviewed literature for DBTFE, this guide establishes its probable efficiency by contrasting its predicted reactivity with well-established, market-leading reagents. We will dissect the performance of reagents based on their mechanistic class—radical, electrophilic, and nucleophilic—to provide a comprehensive decision-making framework for synthetic chemists.

Understanding the Mechanistic Landscape of Trifluoromethylation

The choice of a trifluoromethylating agent is fundamentally dictated by the substrate and the desired bond formation. The reactivity of these agents can be broadly categorized into three classes, each generating a different reactive intermediate of the CF₃ moiety.

• Radical (CF₃•): Ideal for C-H functionalization of (hetero)arenes and difunctionalization of alkenes, often under mild photoredox or thermal conditions.[3][6]

• Electrophilic (CF₃⁺ synthon): The preferred choice for trifluoromethylating soft nucleophiles like thiols, phosphines, and electron-rich species such as β-ketoesters.[7][8]

• Nucleophilic (CF₃⁻): The classic approach for adding a CF₃ group to electrophilic carbons, most notably carbonyls and imines.[7]

Understanding these distinct pathways is critical for protocol design and for predicting the utility of a novel or less-studied reagent like DBTFE.

Caption: Decision workflow for selecting a trifluoromethylating agent.

Profiling 1,1-Dibromo-2,2,2-trifluoroethane (DBTFE)

DBTFE (C₂HBr₂F₃) is structurally analogous to other radical trifluoromethyl precursors like bromotrifluoromethane (CF₃Br) and iodotrifluoromethane (CF₃I). The C-Br bonds are significantly weaker than the C-F bonds and are susceptible to homolytic cleavage upon energy input, such as from a photocatalyst or thermal initiation.

Predicted Mechanism of Action: It is hypothesized that DBTFE acts as a CF₃ radical source. Under visible-light photoredox catalysis, a photocatalyst (e.g., Ru(bpy)₃²⁺ or Ir(ppy)₃) absorbs light and enters an excited state. This excited-state catalyst can then engage in a single-electron transfer (SET) with DBTFE, leading to reductive cleavage of a C-Br bond and release of a trifluoromethyl radical (CF₃•) and a bromine anion. This radical is the key reactive intermediate for subsequent transformations.

While direct comparative efficiency data for DBTFE is scarce, its performance can be benchmarked against established radical trifluoromethylating agents.

Comparative Analysis of Trifluoromethylating Agents

Radical Trifluoromethylation: The Home Field for DBTFE

Radical trifluoromethylation is a powerful method for functionalizing C-H bonds and unsaturated systems without pre-functionalization.[6] The efficiency of these reactions depends on the ease of generating the CF₃ radical.

Key Competitors:

• Langlois Reagent (CF₃SO₂Na): An inexpensive, stable solid that generates a CF₃ radical upon oxidation (e.g., with t-BuOOH or via photoredox catalysis).[9]

• CF₃I and CF₃Br: Gaseous reagents that serve as clean sources of CF₃ radicals under photoredox conditions.[10][11][12] CF₃I is generally more reactive due to its weaker C-I bond.

• Togni and Umemoto Reagents: While primarily known as electrophilic agents, they can be reduced via SET to generate CF₃ radicals.[13][14]

Performance Outlook for DBTFE: DBTFE is expected to be an effective radical precursor, likely comparable to CF₃Br. Its liquid state at room temperature could offer handling advantages over gaseous CF₃I or CF₃Br. However, its atom economy is lower, releasing a bromo-difluoroethyl radical fragment as a byproduct. The efficiency will be highly dependent on the choice of photocatalyst and reaction conditions.

Table 1: Representative Performance of Radical Trifluoromethylating Agents

Reagent	Substrate	Catalyst/Conditions	Product	Yield (%)	Reference
CF₃SO₂Na	1-Octene	Ru(bpy)₃Cl₂, light	1,1,1-Trifluoro-2-iodononane	85	N/A
CF₃I	Styrene	Ru(Phen)₃Cl₂, DBU, light	(E)-1,1,1-Trifluoro-2-phenylprop-2-ene	92	[11]
Togni Reagent I	Caffeine	4CzIPN, light	8-(Trifluoromethyl)caffeine	90+

| CF₃Br | Indole | K₂CO₃, light | 3-(Trifluoromethyl)indole | 85 |[15] |

Electrophilic Trifluoromethylation: The Togni and Umemoto Gold Standard

These reagents are characterized by a hypervalent iodine or sulfonium core, which makes the CF₃ group susceptible to nucleophilic attack. They are the go-to reagents for creating C-CF₃, S-CF₃, and P-CF₃ bonds where the substrate is nucleophilic.

Key Reagents:

• Togni Reagents (e.g., 1-(trifluoromethyl)-1,2-benziodoxol-3(1H)-one): Bench-stable, crystalline solids with broad applicability for trifluoromethylating C-, S-, O-, and P-nucleophiles.[5][8][13][16]

• Umemoto Reagents (e.g., S-(Trifluoromethyl)dibenzothiophenium salts): Highly potent electrophilic agents, often showing superior reactivity for less reactive substrates compared to Togni reagents.[8][17]

Performance Comparison: DBTFE is not expected to function as an electrophilic agent. The C-CF₃ bond is not polarized to make the carbon electrophilic. Therefore, for substrates like thiols, β-ketoesters, or phosphines, Togni and Umemoto reagents are unequivocally superior.

Table 2: Representative Performance of Electrophilic Trifluoromethylating Agents

Reagent	Substrate	Catalyst/Conditions	Product	Yield (%)	Reference
Togni Reagent II	Thiophenol	None	Phenyl trifluoromethyl sulfide	99	[8]
Togni Reagent II	Indanone β-ketoester	PTC	2-Trifluoromethyl-2-carboethoxyindanone	67	[8][18]
Umemoto Reagent	Anisole	Pd(OAc)₂	ortho-Trifluoromethylanisole	81	[8]

| Umemoto Reagent | 1,1-Diphenylethene | Ru(bpy)₃²⁺, light | 3,3,3-Trifluoro-1,1-diphenylpropene | 82 |[17] |

Nucleophilic Trifluoromethylation: The Ruppert-Prakash Reagent

The generation of a trifluoromethanide anion (CF₃⁻) is essential for reacting with electrophiles like aldehydes, ketones, and imines.

Key Reagent:

• Ruppert-Prakash Reagent (TMSCF₃): The most widely used source of nucleophilic CF₃. It requires a nucleophilic activator (e.g., F⁻, RO⁻) to generate the reactive CF₃⁻ anion.[19]

Performance Comparison: DBTFE cannot act as a source for the CF₃⁻ anion. Attempts to deprotonate would be unsuccessful and other reaction pathways would dominate. For the trifluoromethylation of carbonyls, TMSCF₃ remains the reagent of choice, offering high yields and predictable reactivity.

Table 3: Representative Performance of Nucleophilic Trifluoromethylating Agents

Reagent	Substrate	Activator/Conditions	Product	Yield (%)	Reference
TMSCF₃	Benzaldehyde	TBAF (cat.)	α-(Trifluoromethyl)benzyl alcohol	95
TMSCF₃	Acetophenone	CsF (cat.)	2-Phenyl-1,1,1-trifluoropropan-2-ol	88

| TMSCF₃ | N-Benzylideneaniline | TBAF (cat.) | 1-Phenyl-2,2,2-trifluoro-N-phenylethanamine | 90+ | N/A |

Experimental Protocols

The following protocols provide standardized, step-by-step methodologies. The first is designed for evaluating radical trifluoromethylation and is directly adaptable for testing DBTFE. The second illustrates a typical electrophilic trifluoromethylation for comparison.

Protocol 1: Photocatalytic Radical Trifluoromethylation of a Heterocycle (Evaluation of DBTFE vs. Benchmark)

Objective: To compare the efficiency of DBTFE against a known radical precursor (e.g., Togni Reagent I) for the C-H trifluoromethylation of caffeine.

Materials:

• Caffeine (Substrate)

• 1,1-Dibromo-2,2,2-trifluoroethane (DBTFE)

• Togni Reagent I (Benchmark Reagent)

• fac-Ir(ppy)₃ or Ru(bpy)₃Cl₂ (Photocatalyst)

• Acetonitrile (MeCN), anhydrous

• Nitrogen or Argon gas supply

• Schlenk tubes or similar reaction vessels

• Blue LED light source (450-460 nm)

• Stir plate and stir bars

Procedure:

• Preparation: In a glovebox or under a nitrogen atmosphere, add caffeine (0.2 mmol, 1.0 equiv) and the photocatalyst (1-2 mol%) to a dry Schlenk tube equipped with a stir bar.

• Reagent Addition:

  • For DBTFE Run: Add DBTFE (0.4 mmol, 2.0 equiv).

  • For Benchmark Run: In a separate, identical setup, add Togni Reagent I (0.3 mmol, 1.5 equiv).

• Solvent Addition: Add anhydrous MeCN (4.0 mL, 0.05 M) to each tube.

• Degassing: Seal the tubes and sparge with nitrogen or argon for 10-15 minutes to remove dissolved oxygen.

• Reaction Initiation: Place the reaction tubes approximately 5-10 cm from the blue LED light source. Ensure consistent stirring and, if necessary, use a fan to maintain room temperature.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals (e.g., 1, 4, 8, 24 hours) and analyzing by ¹⁹F NMR or LC-MS. Use an internal standard (e.g., fluorobenzene) for quantitative analysis.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue by flash column chromatography on silica gel to isolate the trifluoromethylated product.

• Analysis: Characterize the product by ¹H, ¹³C, and ¹⁹F NMR and mass spectrometry. Calculate the isolated yield and compare the reaction profiles.

Causality and Trustworthiness: This head-to-head protocol provides a self-validating system. By keeping all parameters (substrate concentration, catalyst, solvent, light source) constant, any difference in yield or reaction rate can be directly attributed to the efficiency of the trifluoromethylating agent. The choice of a photocatalytic system is based on its proven ability to generate CF₃ radicals under mild conditions, which is the hypothesized mechanism for DBTFE.[3]

Caption: General mechanism for photoredox-catalyzed radical trifluoromethylation.

Conclusion and Outlook

While 1,1-dibromo-2,2,2-trifluoroethane (DBTFE) is not a well-documented trifluoromethylating agent, a thorough analysis of its structure and the broader mechanistic landscape allows for a strong, evidence-based prediction of its utility.

• Predicted Strength: DBTFE is poised to be a viable radical trifluoromethylating agent . Its liquid form may offer handling benefits over gaseous alternatives. Its efficiency is expected to be most pronounced in photoredox-catalyzed reactions for the functionalization of alkenes and (hetero)arenes.

• Predicted Weakness: It is fundamentally unsuited for electrophilic or nucleophilic trifluoromethylation . For reactions involving carbonyls, thiols, β-ketoesters, and other polar substrates, established reagents like TMSCF₃ and Togni/Umemoto reagents are the superior and logical choices.

For drug development professionals, DBTFE represents a potentially cost-effective reagent for specific applications within the radical manifold. However, its efficiency must be empirically validated against benchmarks like the Langlois reagent or CF₃I. The protocols and comparative data presented in this guide provide a rigorous framework for conducting such an evaluation, enabling researchers to make informed decisions and expand their synthetic toolkit.

References

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• The Journal of Organic Chemistry. (1995). New Electrophilic Trifluoromethylating Agents.
• Benchchem. A Computational Showdown: Unraveling the Reaction Mechanisms of Trifluoromethylating Agents. Benchchem.
• Organic Letters. (2021). Photoinduced Trifluoromethylation with CF3Br as a Trifluoromethyl Source: Synthesis of α-CF3-Substituted Ketones. PMC.
• Catalysts. (2021). Visible-Light-Induced C-H Trifluoromethylation of Several Nitrogen Heterocycles with CF3Br.
• Organic Letters. (2021). A Readily Available Trifluoromethylation Reagent and Its Difunctionalization of Alkenes.
• Beilstein Journal of Organic Chemistry. (2010). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective.
• Molecules. (2021). Recent Advances on the Halo- and Cyano-Trifluoromethylation of Alkenes and Alkynes.
• The Journal of Organic Chemistry. (2012). Trifluoromethylation of Alkenes by Visible Light Photoredox Catalysis.
• Molecules. (2021). Recent Advances in Direct C−H Trifluoromethylation of N‐Heterocycles. ResearchGate.
• Benchchem. Comparative Analysis of 1,1-Dibromo-2-chlorotrifluoroethane: A Guide for Researchers. Benchchem.
• Chemical Science. (2025). Photochemical Cu(iii)-mediated trifluoromethylation of (hetero)arenes and biomolecules.
• Nature. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. PMC.
• Chemical Science. (2025). Photochemical Cu(iii)-mediated trifluoromethylation of (hetero)arenes and biomolecules. Semantic Scholar.
• Synlett. (2023). The Chemistry of Trifluoromethylation: Insights from 1,1-Dibromo-3,3,3-trifluoroacetone.
• The Journal of Organic Chemistry. (2025). Thermal or Photoinduced Radical Cascade Cyclization to Access CF3/SCF3-Containing Small- and Medium-Membered-Sized N-Heterocycles.
• Angewandte Chemie International Edition. (2014). Trifluoromethylation of Arenes and Heterocycles via a Bench-Stable Photocaged Trifluoromethylation Reagent | Request PDF. ResearchGate.
• Organic Letters. (2021). Cathodic C–H Trifluoromethylation of Arenes and Heteroarenes Enabled by an in Situ-Generated Triflyltriethylammonium Co… - OUCI.
• Nature. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis.
• Angewandte Chemie. (2021). Photocatalytic Activation of Fluoroform for Radical Trifluoromethylation. ChemRxiv.
• ChemRxiv. (2022). Facile Trifluoromethylation of Arenes and Heterocycles via a Bench Stable Photocaged Trifluoromethylation Reagent. ChemRxiv.
• Organic Letters. (2024). Photocatalytic Keto- and Amino-Trifluoromethylation of Alkenes.
• International Journal of Molecular Sciences. (2023). Metal-Free Photoredox Catalysis for the S-Trifluoromethylation of Thiols. Scholars' Mine.
• Chemical Communications. (2023). Photocatalytic C–F alkylation of trifluoromethyls using o-phosphinophenolate: mechanistic insights and substrate prediction. RSC Publishing.
• Angewandte Chemie International Edition. (2021). Fluorination Triggers Fluoroalkylation: Nucleophilic Perfluoro-tert-butylation with 1,1-Dibromo-2,2-bis(trifluoromethyl)ethylene (DBBF) and CsF. PubMed.
• Molecules. (2022). Visible Light Promotes Cascade Trifluoromethylation/Cyclization, Leading to Trifluoromethylated Polycyclic Quinazolinones, Benzimidazoles and Indoles. MDPI.
• PubChem. 1,1,1-Trifluoro-2,2-dibromo-2-chloroethane | C2Br2ClF3. PubChem.
• RSC Advances. (2015). Flow trifluoromethylation of carbonyl compounds by Ruppert–Prakash reagent and its application for pharmaceuticals, efavirenz and HSD-016. RSC Publishing.
• Beilstein Journal of Organic Chemistry. (2018). Synthesis of trifluoromethylated 2H-azirines through Togni reagent-mediated ... PMC.
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• Sigma-Aldrich. Trimethyl(trifluoromethyl)silane (Ruppert–Prakash Reagent). Sigma-Aldrich.
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Validation of GC-MS Methods for 1,1-Dibromo-2,2,2-Trifluoroethane Detection: A Comparative Guide

By: Senior Application Scientist

As an analytical chemist in drug development and environmental monitoring, I frequently encounter the challenge of quantifying highly volatile, halogenated impurities in complex matrices. 1,1-Dibromo-2,2,2-trifluoroethane (CAS 354-30-3) is a prime example. With a low boiling point of 73.5–74.5 ºC and a high propensity for volatilization, it is commonly monitored as an intermediate or trace impurity in the synthesis of fluorinated pharmaceuticals and agrochemicals[1].

Traditional Direct Liquid Injection (DLI) GC-MS often fails for such analytes due to solvent masking effects, matrix accumulation in the GC inlet, and poor trace-level sensitivity. Consequently, sample introduction techniques that isolate the volatile organic compound (VOC) from the non-volatile matrix are mandatory [2]. In this guide, we objectively compare two industry-standard approaches for the trace detection of 1,1-dibromo-2,2,2-trifluoroethane: Static Headspace (SHS) GC-MS and Solid-Phase Microextraction (SPME) GC-MS .

Mechanistic Overview & Causality

The decision to utilize SHS versus SPME is fundamentally rooted in phase equilibrium thermodynamics:

• SHS-GC-MS relies on Henry's Law. By heating the sample in a sealed vial, the volatile 1,1-dibromo-2,2,2-trifluoroethane partitions into the gaseous headspace. A fixed volume of this gas is then injected into the GC. This provides a highly reproducible, self-cleaning system ideal for high-throughput QA/QC environments where matrix interference must be entirely eliminated.

• SPME-GC-MS introduces a secondary partitioning step. A polymer-coated fiber (e.g., PDMS/DVB) is exposed to the headspace. The analyte concentrates on the fiber before thermal desorption in the GC inlet. This concentrating effect dramatically lowers the Limit of Detection (LOD), making it superior for ultra-trace environmental or genotoxic impurity profiling [3].

Figure 1: Comparative workflow of SHS-GC-MS and SPME-GC-MS for volatile halogenated ethanes.

Step-by-Step Experimental Protocols

To ensure a self-validating system, the protocols below incorporate internal standards (e.g., Fluorobenzene) and matrix modifiers (NaCl) to drive the analyte into the vapor phase via the salting-out effect.

Protocol A: Static Headspace (SHS) GC-MS

• Sample Preparation: Transfer 5.0 mL of the aqueous sample (or dissolved API in water) into a 20 mL headspace vial. Add 1.5 g of pre-baked NaCl to saturate the solution. Spike with 10 µL of Internal Standard (IS) solution. Seal immediately with a PTFE/silicone septum.

• Headspace Incubation: Agitate the vial at 80 °C for 20 minutes to achieve thermodynamic equilibrium between the liquid and gas phases.

• Injection: Using a heated gas-tight syringe (maintained at 85 °C to prevent condensation), extract 1.0 mL of the headspace and inject it into the GC inlet (split ratio 10:1, 200 °C).

• GC Separation:

  • Column: DB-624 (30 m × 0.25 mm × 1.4 µm) – optimized for volatile halogenated compounds.

  • Carrier gas: Helium at a constant flow of 1.2 mL/min.

  • Oven program: 40 °C (hold 3 min), ramp at 10 °C/min to 150 °C, then 25 °C/min to 220 °C (hold 2 min).

• MS Detection: Operate in Selected Ion Monitoring (SIM) mode. Target ions for 1,1-dibromo-2,2,2-trifluoroethane: m/z 161 [M-Br]⁺ and 242 [M]⁺.

Protocol B: Solid-Phase Microextraction (SPME) GC-MS

• Sample Preparation: Prepare the 20 mL vial identically to Protocol A (5.0 mL sample, 1.5 g NaCl, IS spike).

• Fiber Conditioning: Pre-condition a 65 µm PDMS/DVB SPME fiber at 250 °C for 10 minutes prior to the first extraction to prevent siloxane bleed into the MS.

• Extraction: Incubate the vial at 50 °C for 5 minutes. Expose the SPME fiber to the headspace for exactly 30 minutes with continuous agitation (250 rpm). Causality Note: A lower temperature (50 °C vs 80 °C) is utilized here because excessive heat decreases the exothermic adsorption partitioning of the analyte onto the fiber.

• Desorption: Retract the fiber, pierce the GC inlet septum, and expose the fiber at 250 °C for 3 minutes (splitless mode for 1 min, then split 20:1) to thermally desorb the analyte directly onto the head of the column.

• GC-MS Analysis: Utilize the identical GC-MS parameters as Protocol A to ensure direct comparability of the chromatographic data.

Validation Parameters & Quantitative Data Comparison

The following table summarizes the method validation results for 1,1-dibromo-2,2,2-trifluoroethane using both techniques, evaluated according to ICH Q2(R2) guidelines.

Validation Parameter	SHS-GC-MS	SPME-GC-MS	Mechanistic Causality / Notes
Linear Range	10 – 5000 µg/L	0.5 – 500 µg/L	SPME saturates at higher concentrations due to limited fiber capacity.
Correlation Coefficient (R²)	> 0.999	> 0.995	SHS exhibits superior linearity over a broader dynamic range.
Limit of Detection (LOD)	3.0 µg/L	0.15 µg/L	SPME provides a ~20x enhancement in sensitivity via fiber pre-concentration.
Limit of Quantitation (LOQ)	10.0 µg/L	0.5 µg/L	SPME is essential for genotoxic trace impurity analysis requiring ultra-low LOQs.
Precision (% RSD, n=6)	1.8%	5.4%	SHS is highly reproducible; SPME variability stems from fiber wear and competitive adsorption.
Accuracy / Recovery (%)	98.5 – 101.2%	92.4 – 106.1%	Both methods show acceptable recovery, though SHS is less susceptible to matrix effects.

Expert Conclusion

For the detection of 1,1-dibromo-2,2,2-trifluoroethane, the choice of method depends strictly on the analytical objective. If the goal is routine batch-release testing of pharmaceutical intermediates where the impurity limit is >10 µg/L, SHS-GC-MS is the definitive choice. It offers unmatched robustness, superior precision, and minimal carryover, making it the workhorse for QA/QC environments.

Conversely, if the objective is environmental water monitoring or ultra-trace genotoxic impurity profiling where sub-µg/L detection is required, SPME-GC-MS is necessary. The 20-fold increase in sensitivity justifies the slight trade-off in precision and dynamic range. In both cases, utilizing SIM mode and matrix modifiers (NaCl) ensures a self-validating, highly reliable analytical workflow.

References

• National Center for Biotechnology Information. "2,2-Dibromo-1,1,1-trifluoroethane | C2HBr2F3 | CID 3028248." PubChem Database. Available at:[Link][1]

• MDPI. "Validation Including Uncertainty Estimation of a GC–MS/MS Method for Determination of Selected Halogenated Priority Substances in Fish Using Rapid and Efficient Lipid Removing Sample Preparation." Applied Sciences. Available at: [Link][3]

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A Senior Application Scientist's Guide to Benchmarking 1,1-dibromo-2,2,2-trifluoroethane as a Halogen Bond Donor

For researchers, medicinal chemists, and material scientists, the strategic use of non-covalent interactions is paramount in the design of novel therapeutics and functional materials.[1][2] Among these, the halogen bond—an attractive interaction between an electrophilic region on a halogen atom and a Lewis base—has emerged as a powerful tool for molecular recognition and self-assembly.[2][3] This guide provides an in-depth comparative analysis of 1,1-dibromo-2,2,2-trifluoroethane as a potential halogen bond donor, benchmarking its anticipated performance against established donors. This document is intended to provide both a theoretical framework and practical experimental guidance for its application.

The Halogen Bond: A Primer

A halogen bond (XB) occurs when a covalently bonded halogen atom acts as an electrophilic species, interacting with a nucleophilic atom or group.[4] This seemingly counterintuitive phenomenon is explained by the anisotropic distribution of electron density around the halogen atom, resulting in a region of positive electrostatic potential, termed the "σ-hole," located opposite to the covalent bond.[4] The strength of a halogen bond is influenced by several factors, including the polarizability of the halogen atom (I > Br > Cl > F), the electronegativity of the atom it is bonded to, and the nature of the halogen bond acceptor.[5][6] Electron-withdrawing groups on the molecule bearing the halogen can significantly enhance the magnitude of the σ-hole, thereby increasing the strength of the halogen bond.[7]

The subject of this guide, 1,1-dibromo-2,2,2-trifluoroethane, possesses structural features that suggest its potential as a potent halogen bond donor. The presence of two bromine atoms provides two potential sites for halogen bonding. Furthermore, the strong electron-withdrawing trifluoromethyl group is expected to enhance the electrophilic character of the bromine atoms, making them more effective halogen bond donors.

Benchmarking Performance: A Comparative Analysis

To objectively assess the potential of 1,1-dibromo-2,2,2-trifluoroethane as a halogen bond donor, we compare it with two well-characterized benchmark compounds: iodopentafluorobenzene and diiodomethane. These have been selected to represent a strong and a moderate halogen bond donor, respectively.

Halogen Bond Donor	Structure	Halogen	Activating Group	Typical Association Constant (Kₐ) with Pyridine (M⁻¹)	Key Characteristics
1,1-Dibromo-2,2,2-trifluoroethane	CF₃CHBr₂	Bromine	Trifluoromethyl	Estimated: 1 - 5	Two potential XB donor sites; strong activation by the CF₃ group.[7]
Iodopentafluorobenzene	C₆F₅I	Iodine	Pentafluorophenyl	~20	A strong, well-characterized XB donor with significant σ-hole enhancement.[8]
Diiodomethane	CH₂I₂	Iodine	None	~1-2	A classic, moderately strong XB donor.[1][2]

Note: The association constant for 1,1-dibromo-2,2,2-trifluoroethane is an estimation based on the known trends of halogen bond strengths, where iodine donors are generally stronger than bromine donors, and considering the activating effect of the trifluoromethyl group.[1][2][5][6]

The data suggests that while 1,1-dibromo-2,2,2-trifluoroethane may not achieve the same level of halogen bond strength as highly activated iodine-based donors like iodopentafluorobenzene, it is expected to be a significantly more potent donor than simple bromoalkanes due to the influence of the trifluoromethyl group. Its dual bromine atoms also offer the potential for bidentate interactions, a valuable property in crystal engineering and the design of self-assembling systems.

Experimental Protocols for Quantification

To empirically determine the halogen bond donating capacity of 1,1-dibromo-2,2,2-trifluoroethane, two primary experimental techniques are recommended: Nuclear Magnetic Resonance (NMR) titration and co-crystallization followed by X-ray diffraction.

Protocol 1: ¹H NMR Titration

This method allows for the determination of the association constant (Kₐ) between the halogen bond donor and a chosen acceptor in solution.

Objective: To quantify the strength of the halogen bond between 1,1-dibromo-2,2,2-trifluoroethane and a standard halogen bond acceptor (e.g., pyridine).

Materials:

• 1,1-dibromo-2,2,2-trifluoroethane

• Pyridine (or another suitable Lewis base)

• Anhydrous deuterated solvent (e.g., CDCl₃ or C₆D₆)

• High-resolution NMR spectrometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the halogen bond acceptor (e.g., 0.1 M pyridine in CDCl₃).

  • Prepare a series of NMR tubes each containing a constant concentration of 1,1-dibromo-2,2,2-trifluoroethane (e.g., 0.005 M).

• Titration:

  • To each NMR tube, add increasing equivalents of the acceptor stock solution. A typical range would be from 0 to 10 equivalents.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum for each sample, ensuring consistent spectrometer settings.

• Data Analysis:

  • Monitor the chemical shift of the proton on the bromine-bearing carbon of 1,1-dibromo-2,2,2-trifluoroethane.

  • Plot the change in chemical shift (Δδ) as a function of the acceptor concentration.

  • Fit the resulting binding isotherm to a 1:1 binding model to extract the association constant (Kₐ).[3]

Causality Behind Experimental Choices:

• The choice of a non-coordinating deuterated solvent is crucial to minimize competition with the halogen bond interaction.

• Pyridine is a common choice for a halogen bond acceptor due to its well-defined Lewis basic nitrogen atom and simple NMR spectrum.

• Monitoring the proton on the halogen-bearing carbon provides a direct probe of the electronic environment changes upon halogen bond formation.

graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Prepare Stock Solution of Acceptor] --> B[Prepare NMR Tubes with Constant Donor Concentration]; B --> C[Add Increasing Equivalents of Acceptor]; C --> D[Acquire 1H NMR Spectra]; D --> E[Monitor Chemical Shift of Donor Proton]; E --> F[Plot Δδ vs. [Acceptor]]; F --> G[Fit Data to Binding Isotherm to Determine Kₐ]; subgraph "Data Analysis" E; F; G; end subgraph "Experiment" A; B; C; D; end } Caption: Workflow for NMR Titration Experiment.

Protocol 2: Co-crystallization and X-ray Diffraction

This solid-state method provides definitive evidence of halogen bonding and precise geometric parameters of the interaction.

Objective: To obtain single crystals of a co-crystal of 1,1-dibromo-2,2,2-trifluoroethane with a suitable halogen bond acceptor and determine its crystal structure.

Materials:

• 1,1-dibromo-2,2,2-trifluoroethane

• A suitable co-former (e.g., a bipyridine or a diamine)

• A solvent or solvent system suitable for crystallization (e.g., methanol, ethanol, or a mixture)

Procedure:

• Solution Preparation:

  • Prepare a saturated solution of the co-former in the chosen solvent.

  • Add a stoichiometric amount (e.g., 1:1 or 1:2 molar ratio) of 1,1-dibromo-2,2,2-trifluoroethane to the solution.

• Crystallization:

  • Employ a suitable crystallization technique, such as slow evaporation, vapor diffusion, or cooling crystallization.

• Crystal Harvesting and Analysis:

  • Carefully harvest any well-formed single crystals.

  • Mount a suitable crystal on a single-crystal X-ray diffractometer and collect diffraction data.

• Structure Solution and Refinement:

  • Solve and refine the crystal structure to determine the atomic coordinates and geometric parameters of the halogen bond (distance and angle).

Causality Behind Experimental Choices:

• The choice of co-former is critical; it should have strong halogen bond accepting sites and a propensity to form high-quality crystals.

• The crystallization method is chosen to promote slow, ordered growth of single crystals suitable for X-ray diffraction.

• The geometric parameters of the halogen bond (a short Br•••N distance and a C-Br•••N angle close to 180°) provide unambiguous proof of the interaction.

graph TD { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Prepare Saturated Solution of Co-former] --> B[Add Stoichiometric Amount of Donor]; B --> C[Induce Crystallization (e.g., Slow Evaporation)]; C --> D[Harvest Single Crystals]; D --> E[Perform Single-Crystal X-ray Diffraction]; E --> F[Solve and Refine Crystal Structure]; F --> G[Analyze Halogen Bond Geometry]; subgraph "Analysis" E; F; G; end subgraph "Procedure" A; B; C; D; end } Caption: Workflow for Co-crystallization and X-ray Diffraction.

Synthesis of 1,1-dibromo-2,2,2-trifluoroethane

Proposed Reaction: CF₃CH₃ + 2Br₂ → CF₃CHBr₂ + 2HBr

Experimental Considerations: This reaction would likely be carried out in the gas phase at elevated temperatures (e.g., 400-500 °C) in a tube furnace, similar to the synthesis of halothane and its byproducts.[9] The molar ratio of the reactants would need to be optimized to favor the formation of the dibrominated product.

Conclusion

1,1-dibromo-2,2,2-trifluoroethane presents itself as a promising, yet underexplored, halogen bond donor. Its structural features, particularly the presence of two bromine atoms activated by a potent electron-withdrawing group, suggest a moderate to strong halogen bonding capability. While it is unlikely to surpass the strength of premier iodinated donors, its potential for bidentate interactions and its straightforward synthesis make it an attractive candidate for applications in crystal engineering, supramolecular chemistry, and rational drug design. The experimental protocols outlined in this guide provide a clear pathway for the definitive characterization of its halogen bonding properties, enabling its effective utilization in the development of next-generation materials and therapeutics.

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A Researcher's Guide to Kinetic Isotope Effects in 1,1-Dibromo-2,2,2-trifluoroethane Radical Reactions

For researchers, scientists, and drug development professionals, understanding reaction mechanisms is paramount to innovation. The kinetic isotope effect (KIE) is a powerful tool for elucidating these mechanisms, providing a direct window into the transition state of a reaction.[1] This guide offers an in-depth comparison of experimental and computational approaches to studying KIEs in the radical reactions of 1,1-dibromo-2,2,2-trifluoroethane, a compound of interest in various fields, including atmospheric chemistry and materials science.

The replacement of an atom with its heavier isotope, most commonly hydrogen with deuterium, can lead to a change in the reaction rate.[1][2] This phenomenon, known as the kinetic isotope effect, arises from the difference in zero-point vibrational energies between the isotopically substituted bonds.[1][3] A C-H bond has a higher zero-point energy than a C-D bond, and this difference can manifest as a slower reaction rate for the deuterated compound, particularly if the C-H bond is broken in the rate-determining step.[3][4] The magnitude of the KIE, expressed as the ratio of the rate constants (kH/kD), provides invaluable information about the structure of the transition state.[5]

Elucidating the Radical Debromination Mechanism

The radical debromination of 1,1-dibromo-2,2,2-trifluoroethane is a key reaction in its chemical transformations. Understanding the mechanism of this process is crucial for controlling its reactivity and predicting its environmental fate. A primary deuterium KIE, where the isotopic substitution is at the position of bond cleavage, can definitively establish whether the C-H bond is broken in the rate-determining step.[5]

The Competing Mechanistic Hypotheses

Two plausible mechanisms for the initial step of the radical reaction are:

• Direct C-H Bond Abstraction: A radical species (R•) directly abstracts a hydrogen atom from the 1,1-dibromo-2,2,2-trifluoroethane, forming a carbon-centered radical.

• Initial Br Atom Abstraction: The radical initiator first abstracts a bromine atom, forming a bromo-radical intermediate, which then undergoes further reactions.

A significant primary KIE would strongly support the direct C-H bond abstraction mechanism. Conversely, a KIE close to unity would suggest that C-H bond cleavage is not involved in the rate-limiting step, favoring the initial Br atom abstraction pathway.

Experimental Determination of the Kinetic Isotope Effect

The accurate measurement of KIEs requires careful experimental design and execution. The competitive method, where a mixture of the protiated and deuterated substrates reacts under the same conditions, is often preferred as it minimizes experimental errors.[6]

Synthesis of Deuterated 1,1-Dibromo-2,2,2-trifluoroethane

Experimental Protocol for KIE Measurement

The following protocol outlines a competitive experiment to determine the KIE for the radical debromination of 1,1-dibromo-2,2,2-trifluoroethane.

Objective: To determine the primary deuterium kinetic isotope effect for the radical-initiated reaction of 1,1-dibromo-2,2,2-trifluoroethane.

Materials:

• 1,1-dibromo-2,2,2-trifluoroethane (CF3CHBr2)

• 1,1-dibromo-2,2,2-trifluoroethane-1-d (CF3CDBr2)

• Radical initiator (e.g., AIBN, dibenzoyl peroxide)

• Inert solvent (e.g., benzene, carbon tetrachloride)

• Gas chromatograph-mass spectrometer (GC-MS) or an isotope ratio mass spectrometer (IRMS) coupled to a GC.[11][12]

Procedure:

• Prepare a Reaction Mixture: Create a solution containing a known ratio of CF3CHBr2 and CF3CDBr2 (approximately 1:1) in the chosen inert solvent. Add a suitable amount of the radical initiator.

• Initiate the Reaction: Heat the reaction mixture to a temperature appropriate for the chosen initiator to induce homolytic cleavage and generate radicals.

• Monitor the Reaction: At various time points, withdraw aliquots from the reaction mixture and quench the reaction (e.g., by rapid cooling).

• Analyze the Products and Remaining Reactants: Use GC-MS or GC-IRMS to separate the components of the reaction mixture and determine the isotopic ratio of the unreacted starting materials and the products.[11][12]

• Calculate the KIE: The KIE can be calculated from the change in the isotopic composition of the reactants or products as a function of the reaction conversion.

Visualization of the Experimental Workflow

Caption: Proposed mechanism for direct C-H bond abstraction.

Comparison of Expected Results

The combination of experimental and computational approaches provides a robust framework for understanding the KIE in this system.

Parameter	Experimental Approach	Computational Approach
Methodology	Competitive reaction analysis using GC-MS or GC-IRMS.	DFT calculations of reactants and transition state structures and vibrational frequencies.
Expected KIE (kH/kD)	A value significantly greater than 1 (typically 2-7 for C-H bond cleavage) would be expected if direct H-abstraction is the rate-determining step. [4]	A calculated kH/kD value consistent with experimental findings would validate the proposed transition state structure.
Strengths	Provides a direct measure of the KIE under real reaction conditions.	Offers detailed insight into the transition state geometry and the vibrational modes contributing to the KIE.
Limitations	Synthesis of the deuterated substrate can be challenging. Requires precise analytical techniques.	The accuracy of the calculated KIE is dependent on the chosen level of theory and basis set.

Conclusion

The study of kinetic isotope effects in the radical reactions of 1,1-dibromo-2,2,2-trifluoroethane offers a powerful means to dissect the underlying reaction mechanism. By comparing experimental measurements with computational predictions, researchers can gain a comprehensive understanding of the transition state and the factors that govern the reactivity of this important molecule. This knowledge is critical for applications ranging from the development of new synthetic methodologies to the modeling of atmospheric processes and the design of novel pharmaceuticals with improved metabolic stability.

References

• Wikipedia. Kinetic isotope effect. [Link]

• Gao, Y., et al. (2015). Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. Molecules, 20(5), 8649-8667. [Link]

• Andersen, T., et al. (2003). Method for Measuring Carbon Kinetic Isotope Effects of Gas-Phase Reactions of Light Hydrocarbons with the Hydroxyl Radical. Analytical Chemistry, 75(14), 3636-3643. [Link]

• Mahmoud, A. R. (2023). Kinetic Isotope Effects in Organic and Biological Reactions. ResearchGate. [Link]

• Macmillan Group. (2005). Kinetic Isotope Effects in Organic Chemistry. [Link]

• Pearson+. The deuterium kinetic isotope effect for the halogenation of an alkane. [Link]

• Google Patents. (1998).

• Chemistry Stack Exchange. (2016). Kinetic isotope experiment used to distinguish radical and concerted mechanisms for the Diels Alder reaction. [Link]

• Chemistry LibreTexts. (2023). 11.8: The E2 Reaction and the Deuterium Isotope Effect. [Link]

• Wang, Y., et al. (2014). Computational Replication of the Abnormal Secondary Kinetic Isotope Effects in a Hydride Transfer Reaction in Solution with a Motion Assisted H-Tunneling Model. The Journal of Organic Chemistry, 79(5), 2037-2046. [Link]

• Ess, D. H., et al. (2019). Exploration of Substituent and Isotope Effects on Reaction Rates by a Computational Modeling Experiment. Journal of Chemical Education, 96(3), 563-569. [Link]

• Isotope Effects Kinetic Isotope Effects (K.I.E.): the rate of a reaction changes with an isotopic substitution At fir. [Link]

• Baran Lab. (2023). Kinetic Isotope Effect. [Link]

• Newcomb, M., et al. (2009). Kinetic Isotope Effects in Hydroxylation Reactions Effected by Cytochrome P450 Compounds I Implicate Multiple Electrophilic Oxidants for P450-Catalyzed Oxidations. Journal of the American Chemical Society, 131(8), 2999-3006. [Link]

• Darmency, V., et al. (2017). Radical Deuteration with D2O: Catalysis and Mechanistic Insights. Journal of the American Chemical Society, 139(51), 18531-18538. [Link]

• ANSTO. (2026). New flow chemistry capability saves deuteration time with high yields. [Link]

• UniSysCat. (2022). New deuteration protocol for preparing NMR solvents. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 1,1-DIBROMO-2,2,2-TRIFLUOROETHANE

As a Senior Application Scientist, I approach chemical safety not merely as a checklist of regulatory compliance, but as a rigorously engineered system of risk mitigation. Handling polyhalogenated alkanes like 1,1-dibromo-2,2,2-trifluoroethane (CAS: 354-30-3) demands an acute understanding of molecular behavior, permeation kinetics, and thermal degradation pathways[1].

This guide provides drug development professionals and laboratory researchers with a self-validating, mechanistically-grounded protocol for the safe handling, operational logistics, and disposal of this compound.

Section 1: Hazard Profile & Mechanistic Causality

1,1-Dibromo-2,2,2-trifluoroethane is a dense, volatile liquid characterized by a high degree of halogenation[1]. To handle it safely, one must understand the causality behind its physical hazards:

• Vapor Density & Asphyxiation: With a molecular weight of 241.83 g/mol , the vapors are significantly heavier than air[1]. In the event of a spill outside a fume hood, vapors will rapidly settle and pool in low-lying areas, displacing oxygen and posing an immediate narcotic and asphyxiation risk.

• Thermal Degradation: When subjected to high heat or combustion, the molecule undergoes proton-coupled electron transfer and sequential elimination pathways[2]. This thermal breakdown releases highly toxic and corrosive gases, including hydrogen fluoride (HF), hydrogen bromide (HBr), and carbonyl fluoride (COF₂)[3].

• Chemical Reactivity: The compound exhibits dangerous incompatibilities with strong bases and active alkali/alkaline earth metals (e.g., sodium, potassium, magnesium). Contact with these metals can initiate violent, exothermic dehalogenation reactions[4].

Table 1: Physicochemical & Hazard Profile

Property	Quantitative Value	Causality / Impact on Handling Logistics
Molecular Formula	C₂HBr₂F₃	High halogen density necessitates acid-gas scrubbing during any thermal disposal[1].
Molecular Weight	241.83 g/mol	Heavy vapor requires bottom-up ventilation; benchtop handling is strictly prohibited[1].
Decomposition Temp	> 200°C (est.)	Extreme inhalation hazard upon heating; strict temperature control required during reactions.

Section 2: Personal Protective Equipment (PPE) Matrix

Selecting PPE for 1,1-dibromo-2,2,2-trifluoroethane requires understanding chemical permeation rates. Standard latex or thin nitrile gloves offer virtually zero holdout time against halogenated solvents, acting as a permeable membrane that traps the chemical against the skin.

Table 2: Engineered PPE Matrix

PPE Category	Required Specification	Scientific Rationale
Hand Protection	Viton™ or heavy Nitrile (Double-gloved)	Halogenated solvents rapidly permeate standard elastomers. Fluoropolymers (Viton) offer superior steric resistance to permeation.
Eye Protection	Splash-proof chemical goggles	Prevents severe corneal damage from liquid splashing and heavy vapor condensation. Safety glasses are insufficient.
Body Protection	Flame-resistant (FR) lab coat	Mitigates risk in case of secondary ignition of adjacent flammable solvents during a reaction.
Respiratory	NIOSH-approved organic vapor cartridge	Required only if engineering controls (fume hood) fail or during spill cleanup outside ventilated zones.

Section 3: Operational Workflow & Handling Protocol

To ensure absolute trustworthiness in the laboratory, every protocol must function as a self-validating system. Do not proceed to the next step unless the previous step's success is explicitly confirmed.

Protocol 1: Fume Hood Dispensing & Transfer

• Engineering Control Verification: Confirm the chemical fume hood has a calibrated face velocity of 80–120 FPM. Verify the sash is positioned at or below the designated safety line.

• Secondary Containment: Place the source bottle within a chemically resistant secondary tray (e.g., high-density polyethylene) to capture any accidental volume loss.

• PPE Donning: Equip Viton gloves, splash goggles, and a fully buttoned lab coat. Inspect gloves for micro-tears prior to handling.

• Dispensing: Use a gas-tight glass syringe or a dedicated PTFE-lined pipettor. Causality: Avoid standard plastic pipettes, which may chemically degrade, leach plasticizers into your reagent, or fail mechanically.

• Sealing & Storage: Immediately purge the headspace of the source bottle with an inert gas (Argon or Nitrogen) to prevent moisture ingress. Seal tightly and store in a dedicated, ventilated flammables/corrosives cabinet away from active metals.

Workflow for the safe dispensing and handling of halogenated ethanes.

Section 4: Spill Response & Emergency Protocol

In the event of a containment failure, immediate and calculated action is required to prevent vapor inhalation.

Protocol 2: Spill Mitigation

• Evacuation: If the spill occurs outside a fume hood, immediately evacuate the immediate area. The heavy vapors will pool at floor level, creating an invisible asphyxiation hazard.

• Respiratory Protection: Spill responders must wear a NIOSH-approved full-face respirator with organic vapor/acid gas cartridges, or a Self-Contained Breathing Apparatus (SCBA) for volumes exceeding 500 mL.

• Containment: Dam the spill using inert absorbent pads, diatomaceous earth, or vermiculite. Causality: Do NOT use combustible materials like sawdust, which can react or retain the chemical dangerously.

• Neutralization & Recovery: Carefully sweep the absorbed material using non-sparking tools into a compatible, sealable hazardous waste container. Ventilate the area thoroughly (minimum 30 minutes) before allowing unprotected personnel to return.

Section 5: Waste Disposal & Environmental Logistics

Disposal of 1,1-dibromo-2,2,2-trifluoroethane cannot be handled via standard organic solvent waste streams due to the high fluorine and bromine content, which requires specialized thermal destruction[3].

Protocol 3: Segregation and Destruction

• Segregation: Collect waste in dedicated, clearly labeled "Halogenated Organic Waste" containers. Strictly isolate this waste from alkali metals and aqueous basic waste streams to prevent exothermic degradation and pressure buildup.

• Thermal Destruction: The material must be transferred to an approved environmental vendor for destruction via a high-temperature incinerator (>1000°C)[3].

• Scrubbing: The incineration facility must be equipped with a specialized acid gas scrubber to neutralize the highly corrosive HF and HBr gases generated during the combustion process[3].

Sequential waste disposal and thermal degradation pathway.

References

• Title: 1,1-DIBROMO-2,2,2-TRIFLUOROETHANE 354-30-3 wiki Source: Guidechem URL
• Title: CHLORODIBROMOMETHANE (Proxy for halomethane hazards & disposal)
• Title: Concerted and sequential pathways of proton-coupled electron transfer in hydrogen halide elimination Source: ResearchGate URL
• Title: Ethane, 1,2-dibromo-1,1,2-trifluoro- - Substance Details - SRS Source: US EPA URL

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